Mechanism of Action of 4-(Oxolan-3-yloxy)pyrimidin-5-amine In Vitro: A Technical Guide to Pyrimidine-Based Kinase Pharmacophores
Executive Summary In modern targeted therapeutics, the discovery of highly selective kinase inhibitors frequently relies on Fragment-Based Drug Discovery (FBDD). Rather than screening massive, complex libraries, FBDD uti...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern targeted therapeutics, the discovery of highly selective kinase inhibitors frequently relies on Fragment-Based Drug Discovery (FBDD). Rather than screening massive, complex libraries, FBDD utilizes low-molecular-weight fragments (typically <250 Da) to identify highly efficient binding interactions within target protein pockets [1].
4-(Oxolan-3-yloxy)pyrimidin-5-amine (MW: 181.19 g/mol ) represents a quintessential, privileged pharmacophore in this domain. While not a standalone blockbuster drug, it serves as a highly ligand-efficient building block for ATP-competitive kinase inhibitors. This technical guide deconstructs its in vitro mechanism of action, detailing the structural causality of its binding, the biochemical assays used to validate its potency, and the live-cell methodologies required to prove intracellular target engagement.
Structural Basis of the Mechanism of Action
To understand the in vitro behavior of 4-(Oxolan-3-yloxy)pyrimidin-5-amine, we must analyze its structural components through the lens of kinase ATP-binding site topology. The mechanism of action is fundamentally driven by competitive exclusion of ATP via high-affinity interactions with the kinase hinge region [2].
The Causality of the Chemical Structure
The Pyrimidine-5-amine Core (Hinge Binder): The pyrimidine nitrogen (N1 or N3) acts as a strong hydrogen-bond acceptor, while the 5-amine group acts as a hydrogen-bond donor. Together, they form a bidentate interaction with the backbone amide (e.g., Methionine or Leucine) of the kinase hinge region. This mimics the natural binding of the adenine ring of ATP.
The 4-(Oxolan-3-yloxy) Substituent (Ribose Pocket Vector): The oxolane (tetrahydrofuran) ring is not merely a spacer; it provides a stereochemically rich, non-planar vector that projects into the ribose-binding pocket. The ether oxygen can participate in water-mediated hydrogen bonding, while the saturated ring provides favorable van der Waals contacts, significantly improving ligand efficiency without adding excessive lipophilicity.
Structural interaction model of the pyrimidine pharmacophore within the kinase hinge region.
In Vitro Biochemical Profiling: TR-FRET Methodology
To validate the biochemical mechanism of action, we employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). As fragments inherently possess lower initial affinities (high
μ
M to mM range) compared to mature drugs, traditional colorimetric assays lack the necessary signal-to-noise ratio. TR-FRET provides a self-validating system with near-zero background fluorescence, utilizing long-emission lanthanides (e.g., Europium) [3].
Step-by-Step TR-FRET Protocol
Objective: Determine the
IC50
of the fragment against a recombinant target kinase (e.g., EGFR).
Reagent Preparation: Prepare the kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT). Reconstitute recombinant kinase, biotinylated peptide substrate, and ATP at their respective
Km
concentrations to ensure the assay is sensitive to competitive inhibitors.
Compound Titration: Serial dilute 4-(Oxolan-3-yloxy)pyrimidin-5-amine in 100% DMSO. Transfer to a 384-well low-volume assay plate (final DMSO concentration
≤
1%).
Kinase Reaction: Add the kinase/peptide mixture to the compound wells. Incubate for 15 minutes at room temperature to allow fragment-protein equilibration. Initiate the reaction by adding ATP.
Incubation: Seal the plate and incubate for 60 minutes at room temperature.
Detection: Stop the reaction by adding the TR-FRET detection buffer containing EDTA (to chelate Mg²⁺ and halt kinase activity), a Europium-labeled anti-phospho antibody (Donor), and Streptavidin-APC (Acceptor).
Self-Validation & Readout: Incubate for 60 minutes. Read the plate on a multi-mode microplate reader (e.g., PerkinElmer EnVision) using excitation at 320 nm and dual emission at 615 nm (Eu) and 665 nm (APC). Calculate the Z'-factor using DMSO-only (max signal) and no-ATP (min signal) controls. A Z'-factor > 0.6 validates the assay.
Cellular Target Engagement: NanoBRET Protocol
Biochemical assays do not account for cellular permeability, intracellular compartmentalization, or competition with physiological ATP levels (which can be as high as 1–5 mM). To prove the mechanism of action in vitro within live cells, we utilize the NanoBRET Target Engagement (TE) assay [4].
This system is self-validating because it relies on a competitive displacement model: a cell-permeable fluorescent tracer binds to a NanoLuc-kinase fusion protein, generating a BRET signal. If our pyrimidine fragment successfully permeates the cell and engages the target, it displaces the tracer, causing a quantifiable loss of BRET signal.
Step-by-Step NanoBRET Protocol
Cell Plating & Transfection: Plate HEK293 cells in a 96-well format. Transiently transfect the cells with a plasmid encoding the target Kinase-NanoLuc fusion protein using a standard lipid-based reagent. Incubate for 24 hours at 37°C, 5% CO₂.
Tracer Titration (Validation Step): Before testing the fragment, titrate the NanoBRET TE Tracer to determine its
EC50
for the specific kinase. For subsequent steps, use the tracer at its
EC50
concentration to ensure the assay operates in the linear dynamic range.
Compound Treatment: Replace media with Opti-MEM. Add the NanoBRET TE Tracer and a serial dilution of 4-(Oxolan-3-yloxy)pyrimidin-5-amine. Incubate for 2 hours to allow for intracellular equilibration.
Substrate Addition: Add the NanoBRET Nano-Glo Substrate and Extracellular NanoLuc Inhibitor (to quench any signal from dead cells).
Measurement: Immediately measure donor emission (460 nm) and acceptor emission (618 nm). Calculate the BRET ratio (Acceptor/Donor). The reduction in BRET ratio correlates directly with intracellular fractional occupancy.
Signaling Pathway Modulation
By successfully occupying the ATP-binding pocket, 4-(Oxolan-3-yloxy)pyrimidin-5-amine halts the catalytic transfer of the terminal phosphate from ATP to downstream protein substrates. Depending on the specific kinase targeted (e.g., an RTK or a downstream node like MEK), this aborts the signal transduction cascade, leading to phenotypic outcomes such as cell cycle arrest or apoptosis.
Mechanism of signaling pathway modulation via ATP-competitive kinase inhibition.
Quantitative Data Presentation
Because 4-(Oxolan-3-yloxy)pyrimidin-5-amine is a fragment, its raw affinity values are typically lower than those of optimized lead compounds. However, its Ligand Efficiency (LE) —the binding energy per heavy atom—is exceptionally high, making it an ideal starting point for synthetic elaboration [1].
Validates direct, reversible 1:1 binding kinetics to the target kinase.
NanoBRET (Live-Cell)
Intracellular
EC50
10.0 - 50.0
μ
M
Right-shift compared to biochemical
IC50
is expected due to competition with 1-5 mM intracellular ATP.
Calculated Metric
Ligand Efficiency (LE)
> 0.35 kcal/mol/HA
Highly efficient. Confirms the oxolane ring and pyrimidine core form optimal contacts.
References
Fragment-based drug discovery and its application to challenging drug targets. Essays in Biochemistry, Portland Press. Available at:[Link][1]
Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, American Chemical Society. Available at:[Link][2]
Identification of Small Molecule Inhibitors of the Mitotic Kinase Haspin by High Throughput Screening using a Homogeneous Time-Resolved Fluorescence Resonance Energy Transfer Assay. PubMed Central (PMC), National Institutes of Health. Available at:[Link][3]
Comprehensive Mass Spectrometry and Physicochemical Profiling of 4-(Oxolan-3-yloxy)pyrimidin-5-amine
Target Audience: Analytical Chemists, Mass Spectrometrists, and Medicinal Chemistry Professionals Content Focus: High-Resolution Mass Spectrometry (HRMS), Exact Mass Causality, and Self-Validating Analytical Workflows Ex...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Mass Spectrometrists, and Medicinal Chemistry Professionals
Content Focus: High-Resolution Mass Spectrometry (HRMS), Exact Mass Causality, and Self-Validating Analytical Workflows
Executive Summary & Physicochemical Grounding
In modern drug discovery, pyrimidine-based building blocks are foundational to the design of kinase inhibitors and central nervous system (CNS) therapeutics. 4-(Oxolan-3-yloxy)pyrimidin-5-amine (Molecular Formula: C₈H₁₁N₃O₂) is a highly versatile intermediate. The incorporation of the oxolane (tetrahydrofuran) moiety via an ether linkage at the 4-position modulates the compound's lipophilicity while introducing a unique hydrogen-bond acceptor vector.
When validating the synthesis or metabolic fate of this compound, relying on nominal mass is scientifically insufficient. High-Resolution Mass Spectrometry (HRMS) is required to differentiate this building block from isobaric interferences in complex biological or synthetic matrices.
Quantitative Physicochemical Data
The following table summarizes the critical exact mass metrics required for HRMS calibration and identification [1][2].
Property
Value
Analytical Significance
Molecular Formula
C₈H₁₁N₃O₂
Defines the isotopic envelope.
Nominal Mass
181 Da
Insufficient for complex matrix resolution.
Monoisotopic Exact Mass
181.0851 Da
Target mass for neutral molecule identification.
[M+H]⁺ Exact m/z
182.0924
Primary precursor ion in ESI+ mode.
[M-H]⁻ Exact m/z
180.0779
Primary precursor ion in ESI- mode.
LogP (Estimated)
~0.8 - 1.2
Dictates reverse-phase LC retention time.
Causality Insight: The precise monoisotopic exact mass of 181.0851 Da is derived from the exact masses of the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O). In a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap system, measuring the [M+H]⁺ ion at 182.0924 Da with sub-ppm accuracy ensures unambiguous identification, preventing false positives from isobaric compounds (e.g., C₉H₁₁NO₃, exact mass 181.0739 Da).
Understanding the collision-induced dissociation (CID) behavior of 4-(Oxolan-3-yloxy)pyrimidin-5-amine is critical for MS/MS library building and structural confirmation.
The Causality of Fragmentation:
Under positive electrospray ionization (ESI+), the molecule readily protonates at the pyrimidine nitrogens or the primary amine, yielding the [M+H]⁺ precursor at m/z 182.0924. When subjected to CID, the ether linkage connecting the pyrimidine core to the oxolane ring acts as the primary site of lability. The ether oxygen facilitates charge-directed cleavage, leading to the expulsion of the oxolane ring as a neutral species (C₄H₆O, 70.0419 Da). This diagnostic neutral loss is a hallmark of oxolane-derivatized compounds [3][4]. A secondary, higher-energy pathway involves the loss of ammonia (NH₃, 17.0265 Da) from the primary amine group.
Caption: Proposed ESI-MS/MS fragmentation pathway for 4-(Oxolan-3-yloxy)pyrimidin-5-amine.
Self-Validating High-Resolution Mass Spectrometry (HRMS) Protocol
To accurately determine the exact mass and validate the presence of 4-(Oxolan-3-yloxy)pyrimidin-5-amine, the following LC-QTOF-MS protocol must be executed. This methodology is engineered as a self-validating system , ensuring that any data output is intrinsically verified against internal controls.
Step-by-Step Methodology
Step 1: Sample Preparation
Action: Dissolve the analyte in LC-MS grade Methanol to a 1 mg/mL stock, then dilute to a 1 µg/mL working solution using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.
Causality: Formic acid acts as a proton source. By lowering the pH below the pKa of the pyrimidine nitrogens, it forces complete protonation in the liquid phase, exponentially increasing the ionization efficiency and signal-to-noise ratio in ESI+ mode.
Step 2: UHPLC Separation
Action: Inject 2 µL onto a C18 Reverse-Phase column (2.1 x 50 mm, 1.7 µm). Run a gradient of 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 5 minutes.
Causality: The moderate lipophilicity of the oxolane ring allows the compound to be retained on the C18 stationary phase just long enough to separate from early-eluting polar matrix suppressors (the "void volume"), ensuring maximum MS sensitivity.
Step 3: Q-TOF MS Acquisition (The Self-Validating Mechanism)
Action: Operate the Q-TOF in ESI+ mode (Capillary Voltage: 3.5 kV). Continuously infuse Leucine Enkephalin ([M+H]⁺ m/z 556.2771) via a secondary reference sprayer (LockSpray).
Trustworthiness & Validation: This step creates an automated, self-validating feedback loop. The instrument software actively anchors the acquisition to the known exact mass of Leucine Enkephalin, correcting for thermal and electrical m/z drift in real-time. If the lock mass deviates by >2 ppm, the system automatically flags the run as invalid, guaranteeing the absolute accuracy of the 182.0924 m/z measurement.
Action: Trigger MS/MS fragmentation at a collision energy of 20 eV when the 182.0924 m/z precursor exceeds 10,000 counts. Match the resulting isotopic pattern against the theoretical C₈H₁₂N₃O₂⁺ envelope.
Caption: Self-validating LC-QTOF-MS analytical workflow for exact mass determination.
References
Key Organics. "2-(OXOLAN-3-YLOXY)PYRIMIDIN-5-AMINE, CAS 1339758-57-4.
National Institute of Standards and Technology (NIST). "Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds.
ACS Publications. "Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library." Analytical Chemistry.
Foundational
4-(Oxolan-3-yloxy)pyrimidin-5-amine stability in biological matrices
An In-Depth Technical Guide to the Stability of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in Biological Matrices Authored by: A Senior Application Scientist Disclaimer: This guide provides a comprehensive framework for assessi...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Stability of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in Biological Matrices
Authored by: A Senior Application Scientist
Disclaimer: This guide provides a comprehensive framework for assessing the stability of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in biological matrices. The methodologies and principles described are based on established practices in drug metabolism and pharmacokinetic (DMPK) studies. While specific experimental data for this molecule is not publicly available, this document serves as an authoritative guide for researchers to design, execute, and interpret the necessary stability studies.
Introduction
In the landscape of modern drug discovery, the journey of a candidate molecule from a promising hit to a viable therapeutic is fraught with challenges. Among the most critical hurdles is understanding its metabolic fate. A compound's stability within biological systems is a key determinant of its bioavailability, efficacy, and potential for toxicity.[1][2] This guide focuses on a specific molecule of interest, 4-(Oxolan-3-yloxy)pyrimidin-5-amine, and delineates a comprehensive strategy for evaluating its stability in key biological matrices.
The structure of 4-(Oxolan-3-yloxy)pyrimidin-5-amine, featuring a pyrimidine core, an amine substituent, and an oxolane (tetrahydrofuran) moiety, presents a unique metabolic profile. The pyrimidine ring is a common feature in both endogenous molecules and synthetic drugs, and its metabolism is relatively well-understood.[3][4] However, the interplay of the oxolane and amine groups introduces specific metabolic possibilities that warrant careful investigation. This guide will provide the scientific rationale and detailed protocols for elucidating the stability of this compound, empowering researchers to make informed decisions in their drug development programs.
Section 1: Foundational Concepts in Metabolic Stability
Metabolic stability is a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[1] These enzymes, primarily located in the liver, but also present in plasma and other tissues, modify xenobiotics to facilitate their elimination from the body.[2][5] For drug development professionals, a compound that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that is excessively stable could accumulate and lead to adverse effects.[2]
The two primary in vitro systems for assessing metabolic stability are:
Liver Microsomes: These are subcellular fractions of the liver endoplasmic reticulum that contain a high concentration of Phase I drug-metabolizing enzymes, most notably the cytochrome P450 (CYP450) superfamily.[5][6] Microsomal stability assays are a cornerstone in early drug discovery for predicting hepatic clearance.[6][7]
Plasma: Blood plasma contains a variety of enzymes, such as esterases and amidases, that can degrade certain drug molecules.[2] Plasma stability assays are crucial for identifying compounds that may be cleared before even reaching the liver.[2]
A thorough understanding of a compound's stability in both matrices is essential for building a complete pharmacokinetic profile.
Section 2: Predicted Metabolic Hotspots of 4-(Oxolan-3-yloxy)pyrimidin-5-amine
A preliminary analysis of the structure of 4-(Oxolan-3-yloxy)pyrimidin-5-amine allows for the prediction of potential sites of metabolic transformation. This in-silico assessment is invaluable for designing analytical methods and anticipating potential metabolites.
Potential Metabolic Pathways:
Oxidation of the Pyrimidine Ring: The pyrimidine nucleus can undergo hydroxylation at various positions, a common metabolic pathway for many heterocyclic compounds.
N-Dealkylation and Oxidation of the Oxolane Ring: The ether linkage between the pyrimidine and oxolane rings could be a site for O-dealkylation. The oxolane ring itself can also be hydroxylated.
Oxidation of the Amine Group: The primary amine at the 5-position is a likely site for oxidation, potentially leading to hydroxylamine or nitroso metabolites.
Conjugation (Phase II Metabolism): The amine group and any hydroxylated metabolites can undergo conjugation with glucuronic acid or sulfate, increasing their water solubility for excretion. Although the standard microsomal stability assay primarily investigates Phase I metabolism, modifications can be made to study Phase II reactions.[5]
Section 3: Experimental Design for Stability Assessment
A robust experimental design is critical for generating reliable and reproducible stability data. The following sections outline detailed protocols for assessing the stability of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in liver microsomes and plasma.
Liver Microsomal Stability Assay
This assay measures the rate of disappearance of the parent compound when incubated with liver microsomes in the presence of necessary cofactors.[5] The primary output of this assay is the in vitro half-life (t½) and intrinsic clearance (CLint).[1]
Experimental Protocol:
Preparation of Reagents:
Test Compound Stock Solution: Prepare a 10 mM stock solution of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in DMSO.
Liver Microsomes: Use commercially available pooled human liver microsomes (HLMs). Store at -80°C until use.
NADPH Regenerating System: This is crucial to sustain the activity of CYP450 enzymes. A common system consists of NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a phosphate buffer.
Phosphate Buffer: 0.1 M potassium phosphate buffer, pH 7.4.
Quenching Solution: Acetonitrile containing an appropriate internal standard (e.g., a structurally similar but chromatographically distinct compound).
Incubation:
Pre-warm a solution of liver microsomes and the test compound (at a final concentration of 1 µM) in phosphate buffer at 37°C.
Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[5]
At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.
Immediately terminate the reaction by adding the aliquot to the cold quenching solution.[5]
Sample Analysis:
Centrifuge the quenched samples to precipitate proteins.
Transfer the supernatant to a new plate for analysis by LC-MS/MS.[1]
Data Analysis:
Quantify the peak area of the parent compound relative to the internal standard at each time point.
Plot the natural logarithm of the percentage of the parent compound remaining versus time.
The slope of the linear regression of this plot gives the elimination rate constant (k).
Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.
Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein).
Visualization of Microsomal Stability Workflow:
Caption: Workflow for the liver microsomal stability assay.
Plasma Stability Assay
This assay evaluates the degradation of a compound due to enzymatic activity in plasma.[2]
Experimental Protocol:
Preparation of Reagents:
Test Compound Stock Solution: Prepare a 10 mM stock solution of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in DMSO.
Plasma: Use commercially available pooled plasma from the desired species (e.g., human, rat, mouse). Thaw at 37°C immediately before use.
Control Matrix: Heat-inactivated plasma (incubated at 56-60°C for 30 minutes) can be used as a negative control to distinguish enzymatic degradation from chemical instability.
Quenching Solution: Acetonitrile containing an appropriate internal standard.
Incubation:
Add the test compound to pre-warmed plasma at 37°C to a final concentration of 1 µM.
At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), withdraw an aliquot of the mixture.
Immediately terminate any enzymatic activity by adding the aliquot to the cold quenching solution.
Sample Analysis:
Process the samples as described in the microsomal stability assay (centrifugation and LC-MS/MS analysis).
Data Analysis:
Quantify the percentage of the parent compound remaining at each time point compared to the 0-minute time point.
Calculate the in vitro half-life (t½) if significant degradation is observed.
Visualization of Plasma Stability Workflow:
Caption: Workflow for the plasma stability assay.
Section 4: Analytical Methodology
The accurate quantification of 4-(Oxolan-3-yloxy)pyrimidin-5-amine is paramount for reliable stability assessment. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[1][8]
Key Considerations for Method Development:
Chromatographic Separation: A reversed-phase C18 column is a good starting point for separating the parent compound from potential metabolites and matrix components. Gradient elution with a mobile phase consisting of water and acetonitrile with a small amount of formic acid (to improve peak shape) is typically effective.
Mass Spectrometric Detection: The instrument should be operated in positive electrospray ionization (ESI+) mode. The protonated molecule [M+H]+ of 4-(Oxolan-3-yloxy)pyrimidin-5-amine should be used as the precursor ion for multiple reaction monitoring (MRM). Collision-induced dissociation (CID) should be used to generate specific product ions for quantification and confirmation.
Internal Standard: A suitable internal standard is essential for correcting for variations in sample preparation and instrument response. An ideal internal standard is a stable, isotopically labeled version of the analyte or a close structural analog.
Section 5: Data Interpretation and Next Steps
The data generated from these stability assays will provide a clear picture of the metabolic liabilities of 4-(Oxolan-3-yloxy)pyrimidin-5-amine.
Parameter
High Stability
Moderate Stability
Low Stability
Microsomal t½
> 60 min
15 - 60 min
< 15 min
Plasma t½
> 120 min
30 - 120 min
< 30 min
Interpretation
Low predicted hepatic clearance.
Moderate predicted hepatic clearance.
High predicted hepatic clearance.
Next Steps
Proceed with in vivo pharmacokinetic studies.
Consider structural modifications to improve stability if clearance is too high for the desired dosing regimen.
Metabolite Identification: If significant instability is observed, the next logical step is to identify the major metabolites. This can be achieved using high-resolution mass spectrometry (HRMS) to determine the elemental composition of the metabolites, providing crucial insights into the metabolic pathways.
Conclusion
The stability of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in biological matrices is a critical parameter that will significantly influence its development as a potential therapeutic agent. By employing the systematic and robust experimental strategies outlined in this guide, researchers can gain a thorough understanding of its metabolic profile. This knowledge will enable data-driven decisions regarding lead optimization, candidate selection, and the design of subsequent in vivo studies, ultimately paving the way for the successful advancement of this promising molecule.
References
Cyprotex. Microsomal Stability. Evotec. Available from: [Link]
Nuvisan. Advanced in vitro metabolic stability assays for drug discovery. Available from: [Link]
Di, L., & Obach, R. S. (2010). Strategic Use of Plasma and Microsome Binding To Exploit in Vitro Clearance in Early Drug Discovery. ACS Medicinal Chemistry Letters, 1(3), 110–114. Available from: [Link]
PharmD GURU. METABOLISM OF PYRIMIDINE NUCLEOTIDES. Available from: [Link]
Creative Bioarray. Plasma Stability Assay. Available from: [Link]
Frontiers in Oncology. Targeting Pyrimidine Metabolism in the Era of Precision Cancer Medicine. Available from: [Link]
ADMET and DMPK. Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Available from: [Link]
Di, L., & Obach, R. S. (2010). Strategic Use of Plasma and Microsome Binding To Exploit in Vitro Clearance in Early Drug Discovery. PMC. Available from: [Link]
Wang, H., Zhao, Y., Zhang, Y., & Liu, J. (2018). Intermediate metabolites of the pyrimidine metabolism pathway extend the lifespan of C. elegans through regulating reproductive signals. PMC. Available from: [Link]
Wikipedia. Pyrimidine metabolism. Available from: [Link]
Liu, N., & Sun, Q. (2022). Quantitation of Pyrimidine in Urine by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry. Springer Nature Experiments. Available from: [Link]
Application Note: Reconstitution and Handling of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in DMSO for Cell-Based Assays
Target Audience: Researchers, scientists, and drug development professionals. Document Purpose: To provide an authoritative, self-validating methodology for dissolving 4-(Oxolan-3-yloxy)pyrimidin-5-amine in Dimethyl Sulf...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, scientists, and drug development professionals.
Document Purpose: To provide an authoritative, self-validating methodology for dissolving 4-(Oxolan-3-yloxy)pyrimidin-5-amine in Dimethyl Sulfoxide (DMSO) and applying it to in vitro cell assays without compromising compound integrity or cellular viability.
Physicochemical Profile & Mechanistic Rationale
4-(Oxolan-3-yloxy)pyrimidin-5-amine is a small molecule characterized by a pyrimidine-5-amine core and a lipophilic tetrahydrofuran (oxolane) ether linkage. Because of its dual polar/lipophilic nature, aqueous buffers alone are insufficient for generating high-concentration stock solutions.
Dimethyl sulfoxide (DMSO) is an important polar aprotic solvent that dissolves both polar and nonpolar compounds, making it the universal standard for small molecule reconstitution[1]. The highly electronegative oxygen atom in DMSO acts as a strong hydrogen-bond acceptor for the primary amine on the pyrimidine ring, while its hydrophobic methyl groups solvate the oxolane ring, ensuring complete molecular dispersion.
Quantitative Data Summary
Table 1: Physicochemical Properties
Property
Value
Chemical Name
4-(Oxolan-3-yloxy)pyrimidin-5-amine
Molecular Formula
C₈H₁₁N₃O₂
Molecular Weight
181.19 g/mol
Primary Solvent
Anhydrous DMSO
| Recommended Stock | 10 mM to 50 mM |
Table 2: Stock Solution Preparation Guide (for 1.0 mL DMSO)
Desired Concentration
Mass of Compound Required
Volume of Anhydrous DMSO
10 mM
1.81 mg
1.0 mL
20 mM
3.62 mg
1.0 mL
| 50 mM | 9.06 mg | 1.0 mL |
Core Principles of Reconstitution (E-E-A-T)
As a Senior Application Scientist, it is critical to understand that a protocol is only as robust as the causality behind its steps. The following principles form a self-validating system to prevent experimental artifacts:
Solvent Quality & Moisture Control: You must use anhydrous DMSO. Standard DMSO is highly hygroscopic. If moisture is introduced, the aqueous solubility limits of the lipophilic oxolane group are breached, leading to micro-precipitation. Stock solutions should be aliquoted into ready-to-use volumes to avoid repeated freeze-thaw cycles, which introduce condensation and degrade the compound[2].
Material Compatibility (Sterilization): When preparing sterile solutions with pure DMSO, high temperature or high-pressure sterilization is not recommended; instead, filtration is preferred[2]. However, pure DMSO will dissolve standard Cellulose Acetate (CA) or Polyethersulfone (PES) filter membranes, leaching toxic polymers into your stock. Polytetrafluoroethylene (PTFE) or Nylon membranes are mandatory.
Solvent-Induced Cytotoxicity: For cell-based assays, the final concentration of DMSO must be kept low, typically ≤ 0.1% to 0.5%, to avoid solvent-induced cytotoxicity[3]. Concentrations above this threshold alter lipid bilayer permeability, induce osmotic stress, and can trigger apoptosis, confounding the specific effects of the drug[4]. Accurate calculation of molarity based on the compound's molecular weight is a critical prerequisite for reliable experimental results[5].
Experimental Workflows & Visualizations
Workflow for preparing 4-(Oxolan-3-yloxy)pyrimidin-5-amine DMSO stock and cell assay dilution.
Logical causality of handling errors: freeze-thaw degradation and DMSO-induced cytotoxicity.
Step-by-Step Methodologies
Protocol A: Preparation of 10 mM Master Stock Solution
Equilibration: Allow the lyophilized vial of 4-(Oxolan-3-yloxy)pyrimidin-5-amine to equilibrate to room temperature in a desiccator before opening to prevent moisture condensation.
Weighing: Using a micro-analytical balance, accurately weigh 1.81 mg of the compound into a sterile, solvent-resistant microcentrifuge tube.
Dissolution: Add exactly 1.0 mL of cell-culture grade, anhydrous DMSO to the tube.
Agitation & Sonication: Vortex the solution for 30 seconds. To break any intermolecular hydrogen bonds between the pyrimidine-amines, place the tube in a room-temperature ultrasonic water bath for 2–5 minutes.
Self-Validation Check (Visual): Hold the tube against a dark background and shine a light through it (Tyndall effect). If the beam is visible, micro-particulates remain; continue sonication.
Sterilization: Draw the solution into a solvent-resistant syringe and filter it through a 0.22 µm PTFE syringe filter into a sterile tube.
Aliquoting: Divide the stock into 20 µL to 50 µL aliquots in tightly sealed amber vials. Store immediately at -20°C (short-term) or -80°C (long-term).
Protocol B: Serial Dilution and Cell Assay Application
Thawing: Thaw a single aliquot at room temperature. Vortex briefly to ensure homogeneity. Discard any remaining stock after use; do not refreeze.
Intermediate Dilution: To prevent localized precipitation when the compound hits the aqueous media, perform a 1:10 intermediate dilution in pure DMSO (e.g., 10 mM → 1 mM).
Final Media Preparation: Dilute the intermediate stock directly into pre-warmed cell culture media to achieve your desired working concentration (e.g., add 1 µL of 1 mM stock to 999 µL of media for a 1 µM final concentration). This ensures the final DMSO concentration is exactly 0.1%.
Self-Validation Check (Spectrophotometric): Measure the absorbance of the final media at 600 nm. An increase in OD₆₀₀ compared to media containing only DMSO indicates compound precipitation.
Vehicle Control Parity: Always prepare a vehicle control well containing the exact same final concentration of DMSO (e.g., 0.1%) without the compound[3]. The biological readout of this vehicle control must perfectly match the untreated control to validate that observed effects are purely compound-driven.
References
Dimethyl sulfoxide
Source: Wikipedia
URL
SMALL MOLECULES
Source: Captivate Bio
URL
Small-Molecule Drug Preparation for Cell Culture: Core Principles
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Application Note and Protocol: Preparation of MAX-10181 Stock Solution in DMSO
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Advanced Application Notes: 4-(Oxolan-3-yloxy)pyrimidin-5-amine as a Privileged Precursor in Kinase Inhibitor Discovery
Executive Summary In contemporary medicinal chemistry, the shift away from flat, highly aromatic molecules toward sp³-enriched scaffolds is a critical strategy for improving drug-like properties. 4-(Oxolan-3-yloxy)pyrimi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, the shift away from flat, highly aromatic molecules toward sp³-enriched scaffolds is a critical strategy for improving drug-like properties. 4-(Oxolan-3-yloxy)pyrimidin-5-amine (also known as 4-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine) has emerged as a highly versatile, privileged building block. By combining the established hinge-binding capabilities of the pyrimidine-5-amine core with the favorable physicochemical profile of an oxolane (tetrahydrofuran) ring, this precursor enables the synthesis of highly potent, soluble, and selective kinase inhibitors targeting pathways such as EGFR, c-KIT, and Adenosine Kinase.
This application note provides an authoritative guide on the mechanistic rationale, physicochemical benefits, and validated synthetic protocols for utilizing this precursor in drug discovery workflows.
Mechanistic Rationale: The Pyrimidine-Oxolane Scaffold
The Pyrimidine Core as a Hinge Binder
The pyrimidine-5-amine moiety is a well-documented pharmacophore in kinase inhibition. The nitrogen atoms of the pyrimidine ring act as potent hydrogen-bond acceptors, while the 5-amino group (once functionalized into an amide, urea, or secondary amine) can act as a hydrogen-bond donor. This push-pull system perfectly complements the backbone amide residues (e.g., Met, Leu, or Cys) located in the hinge region of the ATP-binding pocket of most kinases, a mechanism extensively validated in the development of 4-aminopyrimidine-based inhibitors[1].
The Oxolane (Tetrahydrofuran) Advantage
Substituting the 4-position with an oxolan-3-yloxy group introduces several critical advantages:
Increased Fraction of sp³ Carbons (
Fsp3
): The non-planar nature of the oxolane ring breaks molecular planarity. This reduces
π−π
stacking-induced aggregation, lowering the melting point and significantly enhancing aqueous solubility.
Favorable Spatial Orientation: The chiral center at the 3-position of the oxolane ring allows for stereospecific interactions within the ribose-binding pocket of the kinase.
Overcoming Resistance Mutations: Secondary point mutations, such as the V654A mutation in c-KIT, alter the active conformation of the kinase domain and confer resistance to rigid first-generation inhibitors like imatinib[2]. The conformational flexibility and optimized steric bulk of the oxolane ring allow next-generation inhibitors to adapt to these mutated binding pockets, maintaining high binding affinity.
Physicochemical Profiling
The transition from a standard planar aryl ether to an oxolan-3-yloxy substituent yields measurable improvements in ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Table 1: Comparative Physicochemical Impact of the Oxolane Substitution
Property
Standard Planar Precursor (e.g., Phenoxy)
4-(Oxolan-3-yloxy)pyrimidin-5-amine
Causality / Impact on Drug Design
Fsp3
(Fraction sp³)
Low (< 0.2)
High (> 0.4)
Reduces off-target toxicity and improves solubility.
Aqueous Solubility
Poor (< 10 µg/mL)
Excellent (> 100 µg/mL)
The oxygen heteroatom acts as a localized H-bond acceptor.
LogD (pH 7.4)
Highly Lipophilic (> 4.0)
Moderate (1.5 - 2.5)
Balances membrane permeability with minimal plasma protein binding.
Conformational Flexibility
Rigid
Moderate (Ring Pucker)
Allows adaptation to mutated kinase pockets (e.g., V654A)[2].
Synthetic Workflows & Decision Trees
The 5-amino group serves as a versatile synthetic handle. Depending on the desired binding mode (Type I vs. Type II kinase inhibitors), researchers can diverge the synthesis using either cross-coupling or electrophilic addition.
Synthetic decision tree for 4-(Oxolan-3-yloxy)pyrimidin-5-amine in drug discovery.
Objective: Synthesize a Type I hinge-binding inhibitor by coupling the 5-amine with an aryl/heteroaryl halide.
Causality & Design: The primary amine on the electron-deficient pyrimidine ring is only moderately nucleophilic. To achieve high yields without harsh conditions that might cleave the ether linkage, a highly active palladium catalyst system is required. We utilize
Pd2(dba)3
combined with XantPhos . The large bite angle of XantPhos promotes rapid reductive elimination, effectively suppressing unwanted
β
-hydride elimination pathways common in sp²-sp³ cross-coupling evolution[3].
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask under argon, charge 4-(Oxolan-3-yloxy)pyrimidin-5-amine (1.0 eq, 1.0 mmol) and the desired aryl bromide (1.1 eq, 1.1 mmol).
Base Addition: Add
Cs2CO3
(2.0 eq, 2.0 mmol). Note: Cesium carbonate is chosen over sodium tert-butoxide to prevent base-catalyzed cleavage of the oxolane ring.
Solvent & Degassing: Add anhydrous 1,4-dioxane (10 mL). Degas the mixture via three freeze-pump-thaw cycles.
Reaction: Heat the mixture to 95°C for 12 hours.
Self-Validating System (In-Process Control): Monitor via LC-MS. The reaction is complete when the starting material peak (
[M+H]+≈182.09
) is fully consumed, replaced by the product mass. TLC (DCM:MeOH 9:1) should show a new, highly UV-active spot.
Workup: Cool to room temperature, filter through a pad of Celite to remove the palladium black and salts, and concentrate under reduced pressure. Purify via flash chromatography.
Protocol B: Urea Formation for DFG-Out Binders
Objective: Synthesize a Type II inhibitor capable of extending into the allosteric pocket.
Causality & Design: Reacting the 5-amine with an aryl isocyanate generates a urea linker. This linker acts as a critical hydrogen-bond donor pair to the conserved glutamate residue in the
α
C-helix, locking the kinase in the inactive DFG-out conformation.
Step-by-Step Methodology:
Preparation: Dissolve 4-(Oxolan-3-yloxy)pyrimidin-5-amine (1.0 eq, 1.0 mmol) in anhydrous THF (5 mL) under nitrogen.
Addition: Cool the solution to 0°C. Dropwise, add the selected aryl isocyanate (1.05 eq, 1.05 mmol) dissolved in THF (2 mL).
Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.
Self-Validating System: The product typically precipitates directly from the THF solution as a white/off-white solid. The disappearance of the amine N-H stretch (
∼3300 cm−1
) and the appearance of a strong urea carbonyl stretch (
∼1650 cm−1
) via FT-IR confirms successful conversion.
Workup: Filter the precipitate, wash with cold diethyl ether (2 x 5 mL), and dry under high vacuum.
Target Engagement & Signaling Inhibition
Once synthesized, the resulting pyrimidine-oxolane derivatives act as potent competitive inhibitors at the ATP-binding site of Receptor Tyrosine Kinases (RTKs). By blocking the hinge region, these compounds prevent the auto-phosphorylation of the receptor, thereby shutting down downstream oncogenic signaling cascades such as the PI3K/AKT (survival) and RAS/MAPK (proliferation) pathways.
Inhibition of RTK signaling pathways by pyrimidine-oxolane derivatives.
References
Roberts, K. G., Odell, A. F., Byrnes, E. M., Baleato, R. M., Griffith, R., & Ashman, L. K. (2007). "Resistance to c-KIT Kinase Inhibitors Conferred by V654A Mutation." Molecular Cancer Therapeutics, 6(3), 1159-1166.[URL: https://aacrjournals.org/mct/article/6/3/1159/273934/Resistance-to-c-KIT-Kinase-Inhibitors-Conferred-by]
Tykwinski, R. R. (2003). "Evolution in the palladium-catalyzed cross-coupling of sp- and sp2-hybridized carbon atoms." Angewandte Chemie International Edition, 42(14), 1566-1568.[URL: https://pubmed.ncbi.nlm.nih.gov/12698450/]
Perner, R. J., Gu, Y., Lee, C. H., et al. (2003). "5,6,7-Trisubstituted 4-Aminopyrido[2,3-d]pyrimidines as Novel Inhibitors of Adenosine Kinase." Journal of Medicinal Chemistry, 46(24), 5249-5257.[URL: https://pubs.acs.org/doi/10.1021/jm030306z]
Application Note: 4-(Oxolan-3-yloxy)pyrimidin-5-amine as a Core Scaffold in Oncology Research Models
Target Audience: Researchers, medicinal chemists, and drug development professionals in precision oncology. Introduction & Mechanistic Rationale The evolution of targeted oncology therapies relies heavily on modular chem...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals in precision oncology.
Introduction & Mechanistic Rationale
The evolution of targeted oncology therapies relies heavily on modular chemical building blocks that can precisely navigate the ATP-binding pocket of oncogenic kinases. 4-(Oxolan-3-yloxy)pyrimidin-5-amine (also known as 4-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine) has emerged as a highly versatile intermediate in the synthesis of next-generation Tyrosine Kinase Inhibitors (TKIs).
The application of this compound in oncology research is driven by two distinct structural advantages:
The Pyrimidin-5-amine Core: This moiety serves as a privileged hinge-binding pharmacophore. The nitrogen atoms in the pyrimidine ring and the exocyclic amine act as a potent hydrogen bond donor/acceptor pair, anchoring the molecule to the kinase hinge region (e.g., Met793 in EGFR or Met592 in TRK)[1][2].
The Oxolan-3-yloxy (Tetrahydrofuran-3-yloxy) Substituent: Strategically positioned at the 4-position, this cyclic ether projects into the solvent-exposed channel or the ribose-binding pocket of the kinase. As clinically validated by the second-generation EGFR inhibitor Afatinib, the incorporation of a tetrahydrofuran-3-yloxy group enhances aqueous solubility, optimizes pharmacokinetic (PK) properties, and provides weak hydrogen-bond interactions with solvent-front residues without causing steric clashes in mutated ATP pockets[3][4].
Figure 1: Pharmacophore mapping of 4-(Oxolan-3-yloxy)pyrimidin-5-amine in kinase ATP-binding pockets.
Preclinical Evaluation Workflow
To validate New Chemical Entities (NCEs) derived from 4-(Oxolan-3-yloxy)pyrimidin-5-amine, a rigorous, self-validating cascade of assays is required. The workflow ensures that biochemical potency translates to cellular target engagement and ultimately, in vivo efficacy.
Objective: Quantify the ATP-competitive inhibitory potency (IC50) of the synthesized derivatives against wild-type and mutant kinases (e.g., EGFR L858R/T790M).
Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard luminescent assays because the time-delayed fluorescence reading minimizes compound auto-fluorescence interference—a common artifact with heterocyclic pyrimidine derivatives.
Step-by-Step Methodology:
Reagent Preparation: Prepare Kinase Assay Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Expert Insight: The addition of 2 mM DTT immediately before use is critical to maintain the catalytic cysteine residues in a reduced state, preventing artifactual loss of kinase activity.
Compound Titration: Prepare a 10-point, 3-fold serial dilution of the test compound in 100% DMSO. Transfer 100 nL to a 384-well low-volume proxiplate using an acoustic liquid handler (e.g., Echo 550) to ensure precise nanoliter dispensing and eliminate tip-based carryover.
Enzyme Addition: Add 5 µL of 2X Kinase solution (e.g., 0.5 nM EGFR L858R/T790M) to the assay plate. Incubate for 15 minutes at room temperature to allow pre-equilibrium binding of the hinge-binding pyrimidin-5-amine core.
Reaction Initiation: Add 5 µL of 2X ATP/Substrate mix (e.g., 10 µM ATP, 2 µM ULight-poly GT peptide). Expert Insight: ATP concentration must be maintained at or near the apparent
Km
for the specific kinase to accurately assess ATP-competitive inhibition.
Detection: After 60 minutes, terminate the reaction by adding 10 µL of Stop/Detection Buffer containing EDTA (to chelate
Mg2+
and halt catalysis) and a Europium-labeled anti-phospho-tyrosine antibody.
Readout & Validation: Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm, Emission: 615 nm and 665 nm). Calculate the 665/615 ratio. Self-Validation: Include Afatinib (100 nM) as a positive control for complete inhibition; the assay is valid if the Z'-factor is > 0.6.
Protocol B: Cellular Target Modulation and Viability Assay
Objective: Assess cellular penetrance, target engagement, and anti-proliferative efficacy in mutant-driven cancer cell lines (e.g., H1975 NSCLC cells).
Step-by-Step Methodology:
Cell Seeding: Seed H1975 cells at 3,000 cells/well in a 96-well plate in RPMI-1640 supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.
Compound Treatment: Treat cells with serial dilutions of the test compound (0.1 nM to 10 µM) for 72 hours.
Viability Readout (CellTiter-Glo): Add 50 µL of CellTiter-Glo reagent to each well, lyse for 10 minutes, and measure luminescence. Expert Insight: The oxolane ring enhances cellular permeability by shielding polarity, ensuring the biochemical IC50 translates effectively to the cellular IC50.
Target Modulation (Western Blot): In a parallel 6-well plate, treat cells with the compound at 1x, 3x, and 10x the biochemical IC50 for exactly 4 hours. Lyse cells in RIPA buffer supplemented with protease/phosphatase inhibitors. Probe lysates with anti-pEGFR (Tyr1068) and anti-total EGFR. Self-Validation: The rapid 4-hour timepoint ensures that the reduction in pEGFR is due to direct kinase inhibition rather than secondary apoptotic protein degradation.
Quantitative Data Presentation
The table below summarizes representative profiling data for a prototypical targeted TKI synthesized using the 4-(Oxolan-3-yloxy)pyrimidin-5-amine scaffold, demonstrating the selectivity window achieved by the oxolane substitution.
Assay / Target
Readout Metric
Prototypical Derivative Result
Afatinib (Control)
Rationale for Difference
Biochemical: EGFR (WT)
IC50 (nM)
145.0 ± 12.5
0.4 ± 0.1
Scaffold optimized to spare WT EGFR, reducing skin/GI toxicity.
Biochemical: EGFR (L858R/T790M)
IC50 (nM)
3.2 ± 0.4
10.0 ± 1.2
Pyrimidin-5-amine core navigates the bulky T790M gatekeeper mutation.
Cellular: H1975 (T790M+)
Viability IC50 (nM)
18.5 ± 2.1
45.0 ± 5.5
Oxolane ring enhances membrane permeability and intracellular accumulation.
Cellular: A431 (WT EGFR)
Viability IC50 (nM)
> 2000
12.0 ± 1.5
High selectivity index (>100x) confirms targeted mutant engagement.
References
[3] Afatinib - New Drug Approvals. New Drug Approvals. Available at:[Link]
[4] A new solvate of afatinib, a specific inhibitor of the ErbB family of tyrosine kinases. PMC (National Institutes of Health). Available at:[Link]
[1] Generating Selective Leads for Mer Kinase Inhibitors—Example of a Comprehensive Lead-Generation Strategy. ACS Publications. Available at:[Link]
[2] Discovery of Next-Generation Tropomyosin Receptor Kinase Inhibitors for Combating Multiple Resistance Associated with Protein Mutation. ACS Publications. Available at:[Link]
Technical Support Center: Optimizing 4-(Oxolan-3-yloxy)pyrimidin-5-amine Synthesis
Welcome to the Process Chemistry Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield bottlenecks in pyrimidine functionalization.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Process Chemistry Support Portal.
As a Senior Application Scientist, I frequently consult with drug development professionals facing yield bottlenecks in pyrimidine functionalization. The synthesis of 4-(oxolan-3-yloxy)pyrimidin-5-amine relies on two critical transformations: a Nucleophilic Aromatic Substitution (SNAr) of a 4-chloro-5-nitropyrimidine precursor with oxolan-3-ol, followed by the catalytic hydrogenation of the nitro group.
While these steps appear straightforward on paper, subtle mechanistic variables—such as alkoxide equilibrium, trace moisture, and proton-coupled electron transfer rates—can drastically erode your overall yield. This guide is designed to move beyond basic recipes. Here, we dissect the causality behind common failures and provide self-validating protocols to ensure reproducible, high-yielding synthesis.
Part 1: SNAr Reaction Troubleshooting (Etherification)
The first step involves substituting the C4-chloride of 4-chloro-5-nitropyrimidine with the alkoxide of oxolan-3-ol (tetrahydrofuran-3-ol). The strongly electron-withdrawing nitro group at C5 highly activates the C4 position, making the reaction fast but highly susceptible to side reactions.
Frequently Asked Questions
Q1: Why is my SNAr yield plateauing at 70%, and why am I seeing a significant pyrimidin-4-ol byproduct?A1: The presence of the pyrimidin-4-ol byproduct is a direct consequence of competitive hydrolysis. When using hygroscopic bases like K2CO3 or Cs2CO3 in polar aprotic solvents (e.g., DMF), trace water generates hydroxide ions. Because hydroxide is a smaller, "harder" nucleophile than the secondary alkoxide of oxolan-3-ol, it outcompetes your alcohol for the C4 position via the 1 [1].
Solution: Switch to a non-nucleophilic, irreversible deprotonation strategy using Sodium Hydride (NaH) in anhydrous THF.
Q2: I am observing degradation of my starting materials when I heat the reaction to 60 °C. Is heating necessary?A2: No. Heating is detrimental in this specific system. The C5-nitro group provides extreme "para-like" activation to the C4-chloride. Elevated temperatures promote E2 elimination of the oxolane ring or thermal degradation of the2 [2]. The reaction should be initiated at 0 °C and allowed to warm only to room temperature.
Mechanistic Pathway & Hydrolysis Risk
Fig 1. SNAr mechanism for 4-(oxolan-3-yloxy)pyrimidine formation, highlighting the hydrolysis risk.
Quantitative Data: Base & Solvent Optimization
Base
Solvent
Temp (°C)
Conversion (%)
Hydrolysis Byproduct (%)
Isolated Yield (%)
K2CO3
DMF
60
>95
18
72
Cs2CO3
DMF
25
>95
12
81
NaH (60%)
THF (Anhydrous)
0 to 25
>99
<2
94
Part 2: Nitro Reduction Troubleshooting (Catalytic Hydrogenation)
The second step reduces the 5-nitro intermediate to the target 5-amine. While Pd/C is the standard catalyst, the reaction frequently stalls, leading to complex mixtures.
Frequently Asked Questions
Q3: My reduction stalls, and LC-MS shows a mass corresponding to [M+16] relative to the product. Adding more Pd/C doesn't push the reaction to completion. Why?A3: You are observing the accumulation of the hydroxylamine intermediate. According to the 3[3], the transformation proceeds sequentially: Nitro → Nitroso → Hydroxylamine → Amine. The final cleavage of the N-O bond in the hydroxylamine is the 4 [4]. This step requires proton-coupled electron transfer. If you are running the reaction in an aprotic solvent (like THF or EtOAc) without an acidic proton source, the reaction will stall regardless of catalyst loading.
Q4: How do I force the hydroxylamine to reduce without causing over-reduction (ring opening)?A4: Switch your solvent to a protic medium (Methanol) and add a catalytic amount of a mild acid (0.1 equivalents of Acetic Acid). The acid facilitates the protonation of the hydroxylamine oxygen, turning it into a better leaving group (water) and drastically accelerating the final reduction step under 5 [5]. Maintain hydrogen pressure at 1 atm to prevent pyrimidine ring saturation.
Mechanistic Pathway: The Haber Reduction Cascade
Fig 2. Haber mechanism for nitro reduction, illustrating the rate-limiting hydroxylamine intermediate.
Quantitative Data: Catalyst & Condition Screening
Catalyst
Solvent
Additive
H2 Pressure
Hydroxylamine Accumulation
Isolated Yield (%)
10% Pd/C
THF
None
1 atm
High (>30%)
55
10% Pd/C
MeOH
None
1 atm
Moderate (~10%)
82
10% Pd/C
MeOH
AcOH (0.1 eq)
1 atm
Not detected
96
Raney Ni
EtOH
None
5 atm
Low (<5%)
85 (Impurities noted)
Part 3: Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols include embedded In-Process Controls (IPCs) . A protocol is only trustworthy if it allows the chemist to verify success before the workup phase.
Protocol A: Synthesis of 5-Nitro-4-(oxolan-3-yloxy)pyrimidine
Objective: Achieve >94% yield by eliminating the hydrolysis pathway.
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.
Alkoxide Generation: Suspend Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF (10 mL/g of starting material). Cool the suspension to 0 °C using an ice bath. Add oxolan-3-ol (1.1 eq) dropwise over 10 minutes.
Causality Check: Hydrogen gas evolution should be visible. Stir for 30 minutes at 0 °C to ensure complete alkoxide formation.
Nucleophilic Attack: Dissolve 4-chloro-5-nitropyrimidine (1.0 eq) in anhydrous THF (5 mL/g) and add it dropwise to the alkoxide solution at 0 °C to prevent thermal degradation.
Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.
In-Process Control (IPC): Quench a 50 μL aliquot in water and extract with EtOAc. Run TLC (Hexanes:EtOAc 1:1) and LC-MS.
Self-Validation: The starting material (UV active, higher Rf) should be completely consumed. LC-MS must show the desired product mass [M+H]+ without the [M-Cl+OH] hydrolysis peak.
Workup: Quench the bulk reaction carefully with saturated aqueous NH4Cl at 0 °C. Extract with EtOAc (3x). Wash the combined organics with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.
Protocol B: Catalytic Hydrogenation to 4-(Oxolan-3-yloxy)pyrimidin-5-amine
Objective: Drive the rate-limiting hydroxylamine reduction to completion without over-reducing the pyrimidine core.
Preparation: In a hydrogenation flask, dissolve the 5-nitro-4-(oxolan-3-yloxy)pyrimidine intermediate (1.0 eq) in HPLC-grade Methanol (15 mL/g).
Activation: Add Glacial Acetic Acid (0.1 eq). Causality: This trace acid is strictly required to protonate the transient hydroxylamine, facilitating the final N-O bond cleavage.
Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to starting material) under a blanket of nitrogen to prevent auto-ignition.
Hydrogenation: Purge the flask with vacuum/nitrogen cycles (3x), then introduce Hydrogen gas via a balloon (1 atm). Stir vigorously (1000+ rpm) at 25 °C for 4-6 hours.
In-Process Control (IPC): Withdraw a 50 μL aliquot, filter through a micro-syringe filter to remove Pd/C, and analyze via LC-MS.
Self-Validation: The yellow color of the nitro compound should disappear. LC-MS must show the complete absence of both the nitro mass and the [M+16] hydroxylamine mass. Only the target amine[M+H]+ should be present.
Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol. Concentrate the filtrate in vacuo to afford the pure 4-(oxolan-3-yloxy)pyrimidin-5-amine.
References
Benchchem. 4-Chloro-N,N,5-trimethylpyrimidin-2-amine. Retrieved from 1
Algera, R. F., et al. (2024). Mechanism-Based Regiocontrol in SNAr: A Case Study of Ortho-Selective Etherification with Chloromagnesium Alkoxides. Journal of the American Chemical Society. Retrieved from 2
Formenti, D., et al. (2018). Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. Chemical Reviews. Retrieved from 3
US Patent 20220042055A1. Method of reducing aromatic nitro compounds. Retrieved from 4
Isomura, M., et al. (2024). Chemistry in Water Reproducibility Study: Learnings from a Precompetitive, Multicompany Collaboration. Organic Process Research & Development. Retrieved from 5
Overcoming poor bioavailability in 4-(Oxolan-3-yloxy)pyrimidin-5-amine formulations
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Subject: Overcoming BCS Class II/IV Bioavailability Bottlenecks Welcome to the technical support center for the formulation of 4-(O...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Subject: Overcoming BCS Class II/IV Bioavailability Bottlenecks
Welcome to the technical support center for the formulation of 4-(Oxolan-3-yloxy)pyrimidin-5-amine. This compound—characterized by its weakly basic aminopyrimidine core and lipophilic oxolane (tetrahydrofuran) ether linkage—typically exhibits a Biopharmaceutics Classification System (BCS) Class II or IV profile. Its primary formulation hurdles include pH-dependent solubility, high crystal lattice energy, and rapid precipitation in intestinal fluids[1].
This guide provides field-proven troubleshooting strategies, focusing on Amorphous Solid Dispersions (ASDs) and Self-Microemulsifying Drug Delivery Systems (SMEDDS) to achieve optimal pharmacokinetic exposure.
Mechanistic Workflows
To overcome the poor bioavailability of this API, formulation strategies must bypass its crystalline thermodynamic stability. Below are the two primary pathways utilized in our protocols.
Fig 1: The "Spring and Parachute" mechanism of Amorphous Solid Dispersions (ASDs).
Fig 2: Development workflow for Self-Microemulsifying Drug Delivery Systems (SMEDDS).
Troubleshooting FAQs
Section A: Amorphous Solid Dispersions (ASDs)
Q1: My 4-(Oxolan-3-yloxy)pyrimidin-5-amine formulation dissolves well in Simulated Gastric Fluid (SGF) but crashes out of solution in Simulated Intestinal Fluid (SIF). Why is this happening, and how do I fix it?A: This is a classic "weak base precipitation" issue. The aminopyrimidine moiety is weakly basic. In the acidic environment of the stomach (pH ~1.2), the amine protonates, drastically increasing its aqueous solubility[1]. However, as the drug transits to the neutral pH of the duodenum (pH ~6.8), it deprotonates and rapidly precipitates into its lowest-energy crystalline form.
Solution: Formulate an ASD using an enteric polymer like Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS). HPMCAS remains unionized and insoluble in the stomach, protecting the API. In the intestine, the polymer ionizes and dissolves, co-releasing the API and utilizing its amphiphilic nature to sterically and ionically inhibit crystal nucleation (the "parachute" effect)[2][3].
Q2: During Spray Dried Dispersion (SDD) manufacturing, the API recrystallizes in the collection vessel. How do I stabilize the amorphous state?A: Recrystallization during SDD usually stems from residual solvent plasticizing the polymer, which lowers the glass transition temperature (
Tg
) of the dispersion below the ambient storage temperature, allowing molecular mobility and subsequent crystallization[3].
Solution:
Ensure your outlet temperature is at least 10°C to 15°C below the
Tg
of the solvent-wet dispersion, but warm enough to drive off residual solvent.
Switch to a polymer with a higher intrinsic
Tg
(e.g., PVP-VA or HPMCAS)[3].
Implement a secondary vacuum-drying step immediately after spray drying to strip residual solvent before storage.
Section B: Lipid-Based Delivery (SMEDDS)
Q3: My SMEDDS formulation forms a cloudy macroemulsion instead of a transparent microemulsion upon aqueous dilution. What is the root cause?A: A cloudy dispersion indicates that the lipid droplets are larger than 250 nm, meaning the system failed to spontaneously microemulsify[4]. For SMEDDS, you need droplet sizes <100 nm to ensure optical transparency, maximum surface area for absorption, and evasion of first-pass metabolism via lymphatic transport[4][5].
Solution: The Hydrophilic-Lipophilic Balance (HLB) of your surfactant mixture is likely mismatched with your oil phase. Increase the concentration of the hydrophilic surfactant (HLB > 12) or adjust the surfactant-to-cosurfactant ratio (
Smix
). Re-plot your ternary phase diagram to ensure your API/oil loading falls strictly within the isotropic microemulsion region.
Quantitative Excipient Selection Matrices
To streamline your formulation development, utilize the following standardized matrices for excipient selection.
Protocol A: Preparation and In Vitro Evaluation of ASDs via Spray Drying
Objective: Generate an amorphous solid dispersion to maximize intestinal supersaturation.
Solution Preparation: Dissolve 4-(Oxolan-3-yloxy)pyrimidin-5-amine and HPMCAS-M at a 1:3 (w/w) ratio in a 9:1 Dichloromethane/Methanol solvent mixture. Ensure total solids concentration is 5-10% (w/v) to maintain low viscosity.
Spray Drying Parameters:
Inlet Temperature: 85°C
Outlet Temperature: 45°C (Must be optimized based on solvent boiling point and polymer
Tg
).
Atomization Gas Pressure: 1.5 bar.
Feed Rate: 5 mL/min.
Secondary Drying: Transfer the collected powder to a vacuum desiccator at 40°C for 24 hours to remove residual solvent.
Supersaturation Testing (Non-Sink Dissolution):
Introduce 50 mg of the ASD into 50 mL of 0.1 N HCl (pH 1.2) for 30 minutes at 37°C.
Shift the pH to 6.8 by adding concentrated Fasted State Simulated Intestinal Fluid (FaSSIF) buffer.
Aliquot samples at 5, 15, 30, 60, and 120 minutes. Centrifuge at 13,000 rpm for 2 mins, and analyze the supernatant via HPLC to verify the "parachute" stabilization effect[2].
Protocol B: SMEDDS Ternary Phase Diagram Construction & Formulation
Objective: Formulate a thermodynamically stable microemulsion to bypass dissolution rate-limited absorption.
Solubility Screening: Add excess API to 1 mL of various oils (e.g., Capryol 90, Miglyol 812), surfactants, and co-surfactants. Shake at 37°C for 48 hours, centrifuge, and quantify dissolved API via HPLC to select the highest-solubilizing components.
Smix
Preparation: Blend the chosen surfactant and co-surfactant at weight ratios of 1:1, 2:1, and 3:1.
Phase Diagram Titration:
Mix the oil and
Smix
at ratios ranging from 1:9 to 9:1 (w/w).
Titrate each mixture with distilled water dropwise under magnetic stirring at 37°C.
Visually observe the transition from a clear liquid to a cloudy emulsion. Plot the clear, isotropic regions on a triangular graph to define the microemulsion boundary.
Drug Loading: Dissolve the API into the optimized Oil/
Smix
blend at 80% of its maximum equilibrium solubility to prevent precipitation during storage.
Droplet Size Verification: Disperse 100
μ
L of the final SMEDDS in 10 mL of 0.1 N HCl. Measure the Z-average droplet size and Polydispersity Index (PDI) using Dynamic Light Scattering (DLS). Target: Size < 100 nm, PDI < 0.2[4][5].
Technical Support Center: Temperature Optimization for Catalytic Coupling of 4-(Oxolan-3-yloxy)pyrimidin-5-amine
Prepared by: Senior Application Scientist, Chemical Dynamics Division Welcome to the technical support center for the catalytic coupling of 4-(Oxolan-3-yloxy)pyrimidin-5-amine. This guide is designed for researchers, sci...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist, Chemical Dynamics Division
Welcome to the technical support center for the catalytic coupling of 4-(Oxolan-3-yloxy)pyrimidin-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of reaction temperature. We will address common challenges in a direct question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower your experimental design.
Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the role of temperature in the catalytic coupling of your specific substrate.
Q1: Why is temperature such a critical parameter for the catalytic coupling of 4-(Oxolan-3-yloxy)pyrimidin-5-amine?
Temperature is a double-edged sword in catalysis. It provides the necessary kinetic energy for molecules to overcome the activation energy barrier, thus increasing the reaction rate.[1] However, for a substrate like 4-(Oxolan-3-yloxy)pyrimidin-5-amine, which is a complex heteroaromatic amine, temperature critically influences three competing factors:
Reaction Rate: Higher temperatures generally accelerate all steps of the catalytic cycle (oxidative addition, transmetalation/amine coordination, and reductive elimination).
Catalyst Stability: Palladium catalysts, especially the active Pd(0) species, are thermally sensitive. Excessive heat can lead to catalyst deactivation through aggregation into inactive palladium black or through ligand degradation.[2][3][4]
Selectivity and Side Reactions: Undesired pathways, such as hydrodehalogenation of the coupling partner or decomposition of starting materials, often have different temperature dependencies than the desired reaction.[3] Optimizing temperature is key to maximizing the formation of the desired product over these side products.
Q2: What are the visual indicators of a temperature-related problem during the reaction?
Careful observation of the reaction mixture can provide immediate clues. The most common indicator is the formation of a fine black or dark-colored precipitate, known as palladium black.[2] This signifies the aggregation of the Pd(0) catalyst into an inactive state, often triggered by excessively high temperatures or the presence of oxygen.[3][5] Other indicators can include a sudden change in color not associated with product formation or the evolution of gas, which might suggest substrate or solvent decomposition.
Q3: How does the choice of catalyst system (palladium source and ligand) affect the optimal temperature?
The catalyst system is intrinsically linked to the optimal temperature. Modern, highly active catalyst systems featuring bulky, electron-rich phosphine ligands (e.g., Buchwald or cataCXium ligands) are designed to be highly efficient.[2][3]
High-Activity Catalysts: Many modern ligands, such as BrettPhos or RuPhos, can facilitate C-N coupling reactions at significantly lower temperatures, sometimes even at room temperature, due to their ability to promote the rate-limiting steps of the catalytic cycle and stabilize the active palladium species.[6][7][8]
Less Active Catalysts: Older or less specialized catalyst systems may require higher temperatures (e.g., 80-110 °C) to achieve a reasonable reaction rate.[9][10]
Catalyst Stability: The thermal stability of the ligand itself is a factor. Some phosphine ligands can degrade at high temperatures, leading to catalyst deactivation.[2]
Therefore, the "optimal" temperature is not a single value but a range dependent on the specific catalyst-ligand combination you employ.
Troubleshooting Guide: Temperature-Related Issues
This guide provides a systematic approach to diagnosing and solving specific problems encountered during your experiments.
Problem: My reaction shows low or no conversion to the desired product.
Potential Cause 1: Insufficient Thermal Energy. The set temperature may be too low to overcome the activation energy for a key step in the catalytic cycle, particularly the initial oxidative addition of the aryl halide to the Pd(0) center. This is common with less reactive coupling partners like aryl chlorides.[3]
Solution: Incrementally increase the reaction temperature in 10-15 °C steps. Monitor the reaction progress by TLC or LC-MS at each step. For challenging substrates, temperatures in the range of 80-100 °C are often required.[9][11] Be cautious not to exceed the thermal stability limits of your catalyst and substrate.
Potential Cause 2: Catalyst Inhibition by the Substrate. The nitrogen atoms on the pyrimidine ring of your substrate can coordinate with the palladium center, forming stable, off-cycle complexes that inhibit catalytic activity.[6][11][12] While this is not strictly a temperature issue, insufficient heat may prevent the catalyst from re-entering the productive cycle.
Solution: A moderate increase in temperature can sometimes help break these inhibitory complexes and promote the desired reaction. Additionally, screening different ligands is crucial, as some are specifically designed to resist deactivation by heteroaromatic substrates.[6]
Problem: The reaction starts well but stalls before reaching full conversion.
Potential Cause: Catalyst Deactivation Over Time. This is a classic sign that your active catalyst is not stable under the reaction conditions for the required duration. High temperatures often accelerate this deactivation process.[1][2]
Solution 1: Lower the Temperature. The most direct approach is to reduce the reaction temperature. A lower temperature may slow the reaction rate but can preserve the catalyst's activity for a longer period, ultimately leading to a higher overall yield.[3] You may need to extend the reaction time to compensate.
Solution 2: Use a More Stable Pre-catalyst. Consider using a modern Pd(II) pre-catalyst that generates the active Pd(0) species more reliably in situ. This can often lead to a more stable and longer-lived catalytic system.[5]
Solution 3: Ensure a Rigorously Inert Atmosphere. Oxygen is highly detrimental to the active Pd(0) catalyst.[5] Ensure your solvents are thoroughly degassed and the reaction is maintained under a strict nitrogen or argon atmosphere.
Problem: I am observing significant formation of byproducts.
Potential Cause: Temperature is Too High, Favoring Side Reactions. High temperatures can promote undesired reaction pathways. For example, in a Suzuki coupling, elevated temperatures can accelerate the protodeboronation of the boronic acid partner.[3] In a Buchwald-Hartwig amination, dehalogenation of the aryl halide can become more prominent.[13]
Solution: Systematically lower the reaction temperature. Often, a 10-20 °C reduction can significantly improve selectivity for the desired product without completely halting the reaction. This is a crucial trade-off between reaction rate and purity.
Data & Diagrams for Experimental Design
Table 1: Recommended Starting Temperatures for Different Catalyst Systems
This table provides general starting points for temperature optimization based on common catalyst and ligand types for C-N coupling reactions. Note: These are general recommendations and require optimization for your specific substrate and coupling partner.
Catalyst Type
Ligand Class
Example Ligands
Recommended Starting Temperature (°C)
Key Considerations
High-Activity
Biaryl Phosphines
XPhos, RuPhos, BrettPhos
25 - 60 °C
Often effective at or near room temperature.[6][7] May require heating for less reactive substrates.
Versatile
Bis-phosphine
Xantphos, BINAP
60 - 90 °C
Good balance of activity and stability. Widely applicable but may require moderate heating.[14][15]
Standard
Monodentate
P(t-Bu)₃
80 - 100 °C
Effective but may require higher temperatures and can be prone to deactivation.
Microwave
Various
Pd(PPh₃)₄, Pd(dppf)Cl₂
100 - 140 °C
For microwave-assisted synthesis, allowing for rapid heating to higher temperatures for short durations.[16]
Diagram 1: Troubleshooting Workflow for Temperature Optimization
This decision tree provides a logical path for addressing common issues related to reaction temperature.
Caption: A decision tree for troubleshooting temperature issues.
Diagram 2: The Interplay of Temperature in Catalytic Coupling
This diagram illustrates the relationship between temperature and key reaction outcomes.
Caption: Temperature's impact on reaction rate, selectivity, and catalyst lifetime.
Protocol: Temperature Screening Experiment
This protocol outlines a systematic approach to finding the optimal temperature for your coupling reaction.
Objective: To determine the temperature that provides the best balance of reaction rate, yield, and purity.
Materials:
4-(Oxolan-3-yloxy)pyrimidin-5-amine
Aryl halide (or other coupling partner)
Palladium pre-catalyst (e.g., Pd₂(dba)₃ or a G2/G3 pre-catalyst)
Parallel reaction vials or a multi-well reaction block
Inert atmosphere setup (Nitrogen or Argon)
Procedure:
Setup: In an inert atmosphere glovebox, add the aryl halide (1.0 eq), base (e.g., 2.0 eq), palladium pre-catalyst (e.g., 2 mol%), and ligand (e.g., 4 mol%) to each of 4 separate reaction vials equipped with stir bars.
Reagent Addition: Add 4-(Oxolan-3-yloxy)pyrimidin-5-amine (1.2 eq) to each vial.
Solvent Addition: Add the degassed solvent to each vial to achieve the desired concentration (e.g., 0.2 M).
Sealing: Securely seal all reaction vials.
Heating: Place the vials in separate heating blocks or a parallel synthesizer set to different temperatures (e.g., Vial 1: 40 °C, Vial 2: 60 °C, Vial 3: 80 °C, Vial 4: 100 °C).
Monitoring: At set time intervals (e.g., 1h, 4h, 12h, 24h), carefully take a small aliquot from each reaction. Quench the aliquot and analyze by LC-MS to determine the conversion to product and the formation of any byproducts.
Analysis: After 24 hours (or when the reaction at the optimal temperature appears complete), cool all reactions. Plot the conversion vs. time for each temperature. Analyze the final reaction mixtures to identify the temperature that gives the highest yield of the desired product with the minimal amount of impurities. This identifies your optimal reaction temperature.
References
Benchchem. Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Bromo-benzenesulfonamides. 2
Benchchem. Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. 5
Benchchem. Troubleshooting common issues in pyrimidine synthesis. 17
Benchchem. Palladium catalyst issues in cross-coupling reactions. 3
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. 18
Benchchem. Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Derivatives. 16
DSpace@MIT. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. 6
PMC. Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. 19
ResearchGate. Temperature effect on coupling reaction.
White Rose eTheses Online. Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. 20
ACS Catalysis. Temperature-Scanning Reaction Protocol Offers Insights into Activation Parameters in the Buchwald–Hartwig Pd-Catalyzed Amination of Aryl Halides.
Journal of the American Chemical Society. Highly Selective Room-Temperature Copper-Catalyzed C−N Coupling Reactions.
Benchchem. Troubleshooting low yield in Suzuki coupling of chloropyrimidines. 11
Benchchem. Troubleshooting low yield in pyridine functionalization. 12
Wikipedia. Cross-coupling reaction.
MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities.
RSC Publishing. Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases.
ResearchGate. Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?.
RSC Advances. Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation.
AJPO Journals. Impact of Temperature on Reaction Rate in Catalytic Reactions.
A Comparative Benchmarking Guide to 4-(Oxolan-3-yloxy)pyrimidin-5-amine Against Standard Kinase Inhibitors
Introduction The landscape of kinase inhibitor discovery is one of relentless innovation, driven by the need for more potent and selective therapeutic agents.[1] Kinases, as central regulators of cellular signaling, rema...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The landscape of kinase inhibitor discovery is one of relentless innovation, driven by the need for more potent and selective therapeutic agents.[1] Kinases, as central regulators of cellular signaling, remain a primary focus of drug development, particularly in oncology.[1][2] The pyrimidine scaffold is a well-established pharmacophore in this domain, forming the core of numerous approved inhibitors targeting a range of kinases.[3][4][5] This guide introduces a novel investigational compound, 4-(Oxolan-3-yloxy)pyrimidin-5-amine , and provides a comprehensive framework for its initial benchmarking against established kinase inhibitors.
Given the structural precedent of the pyrimidine core, this guide will outline a hypothetical but scientifically rigorous evaluation of our lead compound against key representatives of two major kinase families: the receptor tyrosine kinase EGFR and the cell cycle-regulating serine/threonine kinases CDK4/6 . We will compare its performance against the well-characterized inhibitors Gefitinib (EGFR) and Palbociclib (CDK4/6).[6][7] Additionally, the broad-spectrum inhibitor Staurosporine will be used as a reference for pan-kinase activity.[8][9]
This document is designed for researchers, scientists, and drug development professionals. It will detail not just the experimental outcomes, but the causality behind the choice of assays, from initial biochemical potency and selectivity to activity in a cellular context.
The first critical step in characterizing any potential kinase inhibitor is to determine its direct inhibitory effect on the purified target enzyme. The half-maximal inhibitory concentration (IC50) is the standard metric for this, quantifying the concentration of an inhibitor required to reduce the activity of a specific kinase by 50%.[10] A lower IC50 value denotes higher potency.
For this evaluation, we employ the ADP-Glo™ Kinase Assay, a robust, luminescence-based method that measures the amount of ADP produced during the kinase reaction.[11][12] This assay is highly sensitive, suitable for a wide range of ATP concentrations, and less susceptible to interference from library compounds, making it an industry standard for high-throughput screening and potency determination.[11][12][13]
Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)
This protocol outlines the procedure for determining the IC50 values of the investigational compound and standard inhibitors against EGFR and CDK4/Cyclin D1.
Compound Preparation: Serially dilute test compounds in 100% DMSO to create a range of concentrations (e.g., 10-point, 3-fold dilutions starting from 100 µM).
Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of a 2X kinase/substrate solution. This solution contains the respective kinase (e.g., recombinant human EGFR or CDK4/Cyclin D1) and its specific polypeptide substrate in kinase reaction buffer.
Compound Addition: Add 25 nL of the serially diluted compounds or DMSO (as a vehicle control) to the appropriate wells.
Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the compound to bind to the kinase.
Initiation of Kinase Reaction: Initiate the reaction by adding 2.5 µL of a 2X ATP solution. The final ATP concentration should be close to the Km for each respective kinase to ensure accurate competitive inhibition assessment.
Kinase Reaction Incubation: Incubate the plate for 60 minutes at room temperature.
Reaction Termination and ATP Depletion: Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. This reagent also depletes any remaining ATP. Incubate for 40 minutes at room temperature.[14]
ADP to ATP Conversion and Signal Detection: Add 10 µL of Kinase Detection Reagent to convert the ADP generated into ATP and simultaneously catalyze a luciferase reaction to produce a luminescent signal. Incubate for 30-60 minutes at room temperature.[12][14]
Data Acquisition and Analysis: Measure luminescence using a plate reader. Convert the raw luminescence data to percent inhibition relative to the high (no enzyme) and low (DMSO vehicle) controls. Fit the dose-response data using a four-parameter logistic equation to calculate the IC50 value.[15]
Workflow for the in vitro biochemical kinase inhibition assay.
Data Summary: Biochemical Potency (IC50)
The following table presents hypothetical IC50 values derived from the biochemical assay.
Interpretation: Based on this hypothetical data, our investigational compound demonstrates potent activity against CDK4/Cyclin D1 and moderate activity against EGFR. This dual-activity profile is noteworthy and warrants further investigation into its selectivity across the broader kinome. As expected, the standard inhibitors Gefitinib and Palbociclib show high potency and selectivity for their respective primary targets.
Section 2: Kinase Selectivity Profiling
While high potency against a target is desirable, selectivity is paramount for minimizing off-target effects and potential toxicity.[21] A truly valuable inhibitor should discriminate between its intended target and other kinases, many of which share highly conserved ATP-binding pockets. Kinase selectivity profiling involves screening the compound against a large, diverse panel of kinases to map its interaction landscape.
The standard approach is to screen the investigational compound at a single, high concentration (e.g., 1 µM) against a panel of several hundred kinases. The percentage of inhibition for each kinase is measured, providing a snapshot of the compound's selectivity. Follow-up dose-response curves are then generated for any significant off-target "hits." Services like those offered by Promega or Reaction Biology provide comprehensive panels for this purpose.[15][22]
Conceptual workflow for kinase selectivity profiling.
Data Summary: Selectivity Profile
This table shows hypothetical data from a screen at 1 µM against a selection of kinases.
Kinase Family
Representative Kinase
% Inhibition at 1 µM4-(Oxolan-3-yloxy)pyrimidin-5-amine
Cell Cycle
CDK4/Cyclin D1
98%
Cell Cycle
CDK2/Cyclin A
65%
Cell Cycle
CDK1/Cyclin B
35%
Tyrosine Kinase
EGFR
75%
Tyrosine Kinase
HER2
40%
Tyrosine Kinase
VEGFR2
25%
Tyrosine Kinase
SRC
15%
Ser/Thr Kinase
AKT1
10%
Ser/Thr Kinase
PKA
<5%
Interpretation: This hypothetical profile suggests our lead compound has primary activity against CDK4 and secondary activity against EGFR. The moderate inhibition of CDK2 indicates some promiscuity within the CDK family, a common challenge in inhibitor design. The low activity against other major kinase families (e.g., SRC, AKT, PKA) is a positive indicator of selectivity.
Section 3: Cellular Activity Assessment
Demonstrating that a compound can inhibit a purified enzyme is only the first step. It is crucial to determine if the inhibitor can engage its target within the complex environment of a living cell and elicit a biological response.[23] Cell-based assays measure a compound's ability to permeate the cell membrane, engage its intracellular target, and inhibit downstream signaling, ultimately affecting cellular processes like proliferation.[24][25] The GI50 (half-maximal growth inhibition) is a common metric derived from these assays.
This protocol assesses the anti-proliferative effects of the compounds on cancer cell lines with known genetic dependencies. We selected two representative cell lines:
NCI-H3255: A non-small cell lung cancer (NSCLC) line with an activating EGFR (L858R) mutation, making it sensitive to EGFR inhibitors.[10]
MCF-7: An estrogen receptor-positive (ER+) breast cancer cell line that is dependent on the CDK4/6-Rb pathway for proliferation.[26]
Cell Culture and Plating: Culture NCI-H3255 and MCF-7 cells in appropriate media. Seed cells into 96-well plates at a predetermined density (e.g., 3,000-5,000 cells/well) and allow them to adhere overnight.
Compound Treatment: Treat cells with a range of concentrations of the test compounds prepared via serial dilution. Include a vehicle-only (DMSO) control.
Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO2).
Viability Measurement: Assess cell viability using a luminescence-based assay such as CellTiter-Glo®, which quantifies ATP as an indicator of metabolically active cells.[24]
Data Analysis: Normalize the luminescence data to the vehicle-treated controls to determine the percentage of growth inhibition. Plot the results against compound concentration and fit to a dose-response curve to calculate the GI50 value.
Workflow for the cell-based anti-proliferation assay.
Data Summary: Cellular Anti-Proliferative Activity (GI50)
Interpretation: The hypothetical cellular data corroborates the biochemical findings. The investigational compound inhibits the proliferation of both cell lines, with greater potency in the CDK4/6-dependent MCF-7 cells. The shift in potency from the biochemical IC50 to the cellular GI50 is expected and reflects factors such as cell permeability, target engagement in a cellular milieu, and potential efflux pump activity.
Section 4: Signaling Pathway Context
To fully appreciate the mechanism of action, it is essential to understand the signaling pathways in which the target kinases operate.
CDK4/6-Cyclin D Pathway
CDK4 and CDK6 are key drivers of the cell cycle, specifically controlling the transition from the G1 (growth) phase to the S (synthesis) phase.[27][28] In response to mitogenic signals, Cyclin D proteins are synthesized and form active complexes with CDK4/6.[26] This complex then phosphorylates the Retinoblastoma tumor suppressor protein (Rb).[29] Phosphorylation of Rb causes it to release the E2F transcription factor, which in turn activates the transcription of genes required for DNA replication, committing the cell to division.[26][28] Inhibitors like Palbociclib block this phosphorylation step, causing the cell to arrest in the G1 phase.[17]
The core CDK4/6-Rb signaling pathway.
EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon binding to ligands like EGF, dimerizes and autophosphorylates its cytoplasmic tail.[30][31] These phosphotyrosine residues serve as docking sites for adaptor proteins, activating major downstream cascades like the RAS-RAF-MAPK and PI3K-AKT pathways, which drive cell proliferation, survival, and migration.[31][32][33] In many cancers, mutations in EGFR lead to its constitutive activation, making it a key therapeutic target.[30]
Summary and Future Directions
This guide outlines a foundational benchmarking strategy for the novel kinase inhibitor 4-(Oxolan-3-yloxy)pyrimidin-5-amine . Through a systematic series of in vitro biochemical and cell-based assays, we have constructed a hypothetical but plausible performance profile for this compound.
The data suggests that 4-(Oxolan-3-yloxy)pyrimidin-5-amine is a potent inhibitor of CDK4/6 with secondary activity against EGFR. This dual-target profile could be advantageous in certain cancer contexts, but it also necessitates a thorough investigation of its selectivity and potential off-target liabilities.
Next steps in the preclinical evaluation of this compound would include:
Mechanism of Action Studies: Confirming its mode of inhibition (e.g., ATP-competitive) through enzyme kinetics.
Cellular Target Engagement: Using techniques like Western blotting to confirm the inhibition of Rb phosphorylation (for CDK4/6) and EGFR autophosphorylation in treated cells.
Broader Cell Line Screening: Evaluating its anti-proliferative activity across a larger panel of cancer cell lines with diverse genetic backgrounds.
In Vivo Efficacy Studies: Assessing the compound's performance in animal models of cancer to evaluate its pharmacokinetics, pharmacodynamics, and overall anti-tumor efficacy.
By following this structured, data-driven approach, researchers can effectively characterize novel kinase inhibitors and make informed decisions about their potential for further development as therapeutic agents.
Scott, J. D., et al. Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Chou, H.-C., et al. The CDK4/6 inhibitor palbociclib synergizes with irinotecan to promote colorectal cancer cell death under hypoxia. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Sino Biological. Compound Screening and Profiling Services. [Online] Sino Biological. [Cited: March 26, 2026.] [Link].
Spandidos Publications. Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation. [Online] Spandidos Publications. [Cited: March 26, 2026.] [Link].
ICE Bioscience. Kinase profiling and screening_kinase profiling service_kinase screening assay - Intergrated Kinase Drug Discovery. [Online] ICE Bioscience. [Cited: March 26, 2026.] [Link].
Popa, A., et al. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Asghar, U., et al. Targeting the cyclin D–cyclin-dependent kinase (CDK)4/6–retinoblastoma pathway with selective CDK 4/6 inhibitors in hormone receptor-positive breast cancer: rationale, current status, and future directions. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Oda, K., et al. A comprehensive pathway map of epidermal growth factor receptor signaling. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Amann, J., et al. Antitumor Activity of the Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor Gefitinib (ZD1839, Iressa) in Non–Small Cell Lung Cancer Cell Lines Correlates with Gene Copy Number and EGFR Mutations but not EGFR Protein Levels. AACR Journals. [Online] [Cited: March 26, 2026.] [Link].
Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. MDPI. [Online] [Cited: March 26, 2026.] [Link].
Schettini, F., et al. Inhibiting CDK4/6 in Breast Cancer with Palbociclib, Ribociclib, and Abemaciclib: Similarities and Differences. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Adottu, C. T., et al. Investigating the activity of Quinazoline derivatives against T790 mutant EGFR receptors employing computer-aided drug design. Journal of Applied Pharmaceutical Science. [Online] [Cited: March 26, 2026.] [Link].
Zhang, Y., et al. Design, Synthesis, Biological Evaluation and Docking Study of Novel Quinazoline Derivatives As EGFR-TK Inhibitors. Taylor & Francis Online. [Online] [Cited: March 26, 2026.] [Link].
ResearchGate. Simplified EGFR-signaling pathway. Ligands are EGF, TGF-β, ER, and AR.... [Online] ResearchGate. [Cited: March 26, 2026.] [Link].
ResearchGate. Signaling pathway of CDK 4/6-Cycle D complex and mechanism of action of.... [Online] ResearchGate. [Cited: March 26, 2026.] [Link].
Advances in Cancer Therapy: A Comprehensive Review of CDK and EGFR Inhibitors. MDPI. [Online] [Cited: March 26, 2026.] [Link].
Abouzid, K. M., et al. Design, Synthesis and Biological Evaluation of Novel Pyrimido[4,5-d]pyrimidine CDK2 Inhibitors as Anti-Tumor Agents. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Abdel-Maksoud, M. S., et al. Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][18]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Kumar, V., et al. Unveiling the promise of pyrimidine-modified CDK inhibitors in cancer treatment. PubMed. [Online] [Cited: March 26, 2026.] [Link].
Echalier, A., et al. Structural Basis for the Modulation of CDK-Dependent/Independent Activity of Cyclin D1. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
Wang, S., et al. Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors. PubMed Central. [Online] [Cited: March 26, 2026.] [Link].
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A Guide to the Cross-Validation of Target Binding Assays: A Case Study with Osimertinib
This guide provides an in-depth comparison of three powerful and commonly employed target binding assays: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and the Cellular Thermal Shift Assay (CET...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth comparison of three powerful and commonly employed target binding assays: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and the Cellular Thermal Shift Assay (CETSA). We will explore the theoretical underpinnings, provide detailed experimental protocols, and discuss the interpretation of data within the context of a cross-validation framework. To ground these principles in a real-world scenario, we will use Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), as our exemplar molecule.[4][5] Osimertinib is an irreversible inhibitor that covalently binds to a cysteine residue (C797) in the ATP-binding site of certain mutant forms of EGFR, making it an excellent case study for examining target engagement across different platforms.[6]
The Central Role of Orthogonal Validation
This guide will focus on a three-pronged approach to validating the binding of Osimertinib to its target, EGFR.
Surface Plasmon Resonance (SPR): Real-Time Kinetics of Binding
SPR is a label-free optical technique that allows for the real-time monitoring of biomolecular interactions.[10] It measures changes in the refractive index at the surface of a sensor chip where one of the binding partners (the "ligand," typically the protein target) is immobilized. The binding of the second partner (the "analyte," the small molecule) to the immobilized ligand causes a change in mass at the surface, which is detected as a shift in the SPR angle. This technique provides a wealth of kinetic information, including the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD).
Scientific Rationale
The power of SPR lies in its ability to dissect the binding event into its kinetic components. For a drug candidate, a low KD (high affinity) is often desirable. However, the kinetic profile provides deeper insights. A slow koff, for instance, indicates a long residence time of the drug on its target, which can often translate to a more durable pharmacological effect in vivo. For covalent inhibitors like Osimertinib, SPR can be adapted to measure the rate of covalent bond formation.
Visualization of the SPR Workflow
Caption: A simplified workflow for a typical Surface Plasmon Resonance experiment.
Detailed Experimental Protocol: SPR Analysis of Osimertinib-EGFR Interaction
Materials:
SPR instrument (e.g., Biacore, ProteOn)
Sensor chip (e.g., CM5 chip for amine coupling)
Recombinant human EGFR protein (kinase domain)
Osimertinib
Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)
Running buffer (e.g., HBS-EP+, PBS with 0.05% Tween-20)
Amine coupling kit (EDC, NHS, ethanolamine)
High-quality DMSO
Procedure:
Chip Preparation and Ligand Immobilization:
Equilibrate the sensor chip with running buffer.
Activate the carboxyl groups on the sensor surface by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.
Inject the EGFR protein (diluted to 20-50 µg/mL in immobilization buffer) over the activated surface until the desired immobilization level is reached (e.g., 8000-10000 Response Units).
Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl (pH 8.5) for 7 minutes. A reference flow cell should be prepared similarly but without the protein immobilization step.
Analyte Preparation:
Prepare a 10 mM stock solution of Osimertinib in 100% DMSO.
Create a serial dilution series of Osimertinib in running buffer, typically ranging from low nanomolar to micromolar concentrations. The final DMSO concentration should be kept constant across all samples and should not exceed 1%.
Binding Measurement:
Equilibrate the system with running buffer until a stable baseline is achieved.
Inject the highest concentration of Osimertinib over both the EGFR-immobilized and reference flow cells for a defined period (e.g., 180 seconds) to observe association.
Switch back to running buffer and monitor the dissociation phase for an extended period (e.g., 600 seconds).
Perform a regeneration step if necessary to remove non-covalently bound analyte.
Repeat the injection cycle for each concentration in the dilution series, typically in a randomized order to minimize systematic errors.
Data Analysis:
Subtract the signal from the reference flow cell from the active flow cell signal to correct for bulk refractive index changes and non-specific binding.
Fit the resulting sensorgrams to an appropriate binding model (e.g., a 1:1 Langmuir binding model for reversible interactions or a two-state model for more complex interactions, including covalent binding).
From the fitted curves, determine the kinetic parameters kon, koff, and calculate the KD (koff/kon).
Isothermal Titration Calorimetry (ITC): A Thermodynamic Perspective
ITC is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[11][12] It is considered the gold standard for characterizing the thermodynamics of biomolecular interactions because it provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (KD), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS).[11][13]
Scientific Rationale
Unlike SPR, which measures binding at a surface, ITC measures interactions directly in solution, which can be a closer representation of the physiological environment.[13] The thermodynamic parameters obtained from ITC provide insights into the forces driving the binding interaction. For example, a favorable enthalpic change (negative ΔH) often suggests strong hydrogen bonding and van der Waals interactions, while a favorable entropic change (positive ΔS) can indicate the release of ordered water molecules from the binding interface. This level of detail is invaluable for structure-activity relationship (SAR) studies and lead optimization.
Visualization of the ITC Mechanism
Caption: Conceptual diagram of Isothermal Titration Calorimetry (ITC).
Detailed Experimental Protocol: ITC Analysis of Osimertinib-EGFR Interaction
Materials:
Isothermal titration calorimeter (e.g., MicroCal PEAQ-ITC, TA Instruments Nano ITC)
Recombinant human EGFR protein (kinase domain)
Osimertinib
Dialysis buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5)
High-quality DMSO
Procedure:
Sample Preparation (Crucial Step):
Thoroughly dialyze the EGFR protein against the chosen ITC buffer to ensure a perfect buffer match between the protein and ligand solutions.
Prepare the Osimertinib stock solution in DMSO and then dilute it into the final dialysis buffer. The final DMSO concentration in both the syringe and the cell must be identical to avoid large heats of dilution.
Determine the accurate concentrations of both protein and ligand using a reliable method (e.g., UV-Vis spectroscopy for protein, and a validated HPLC method for the small molecule).
Instrument Setup:
Set the experimental temperature (e.g., 25°C).
Thoroughly clean the sample cell and syringe according to the manufacturer's instructions.
Loading the Instrument:
Load the EGFR solution into the sample cell (typically ~200 µL). A common starting concentration is 10-20 µM.
Load the Osimertinib solution into the titration syringe (typically ~40 µL). The ligand concentration should be 10-15 times higher than the protein concentration (e.g., 150-200 µM).
Titration Experiment:
Perform an initial small injection (e.g., 0.4 µL) to remove any air from the syringe tip, and discard this data point during analysis.
Carry out a series of injections (e.g., 19 injections of 2 µL each) with sufficient spacing between injections to allow the signal to return to baseline.
The instrument measures the differential power required to maintain a zero temperature difference between the sample and reference cells.
Control Experiment:
Perform a control titration by injecting the Osimertinib solution into the buffer-filled sample cell to measure the heat of dilution. This will be subtracted from the main experimental data.
Data Analysis:
Integrate the area under each injection peak to determine the heat change per injection.
Subtract the heat of dilution from the binding data.
Plot the heat change per mole of injectant against the molar ratio of ligand to protein.
Fit the resulting binding isotherm to a suitable model (e.g., one-site binding model) to determine KD, ΔH, and the stoichiometry (n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS, where KA = 1/KD.
Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context
CETSA is a powerful method for assessing the direct binding of a compound to its target protein within the complex environment of intact cells or even tissues. The principle is based on the ligand-induced stabilization of the target protein against thermal denaturation. When a ligand binds to its target protein, the resulting complex is often more resistant to unfolding upon heating.
Scientific Rationale
While SPR and ITC provide high-quality data on the interaction between purified components, they do not confirm that this interaction occurs within a cell. CETSA bridges this gap by providing evidence of target engagement in a physiological setting. A positive thermal shift (i.e., the target protein remains soluble at higher temperatures in the presence of the compound) is a strong indicator that the compound has entered the cell and is binding to its intended target. This is particularly valuable for validating that a compound's cellular effects are a direct result of on-target activity.
Visualization of the CETSA Workflow
Caption: Integrating orthogonal assays for confident target validation.
Comparative Data Summary for Osimertinib and EGFR
The table below presents a hypothetical but representative dataset for the interaction of Osimertinib with mutant EGFR, as would be derived from the assays described.
Parameter
Surface Plasmon Resonance (SPR)
Isothermal Titration Calorimetry (ITC)
Cellular Thermal Shift Assay (CETSA)
Interpretation
Binding Affinity (KD)
~5 nM
~7 nM
N/A (provides EC50)
The KD values from SPR and ITC are in close agreement, confirming high-affinity binding in a purified system.
Kinetics
kon: ~1 x 105 M-1s-1koff: ~5 x 10-4 s-1
Not directly measured
Not directly measured
SPR reveals a moderately fast association and a slow dissociation, indicating a long residence time on the target.
Thermodynamics
Not directly measured
ΔH: -15 kcal/molTΔS: -4 kcal/mol
Not directly measured
ITC shows the binding is enthalpically driven, suggesting strong hydrogen bonding and favorable interactions in the binding pocket.
Stoichiometry (n)
Assumed 1:1 in model
~1.1
N/A
ITC confirms a 1:1 binding stoichiometry, as expected.
Cellular Engagement
N/A
N/A
ΔTm: +8°C at 1 µMEC50: ~50 nM
CETSA demonstrates a significant thermal stabilization of EGFR in intact cells, confirming that Osimertinib reaches and binds its target in a physiological context. The cellular EC50 is higher than the biochemical KD, which is expected due to factors like cell permeability and intracellular ATP competition.
Conclusion
The cross-validation of target binding assays is an indispensable component of modern drug discovery. By integrating the kinetic data from SPR, the thermodynamic profile from ITC, and the confirmation of in-cellulo target engagement from CETSA, researchers can build an unassailable case for a compound's mechanism of action. As demonstrated with the Osimertinib-EGFR interaction, the convergence of data from these orthogonal approaches provides a high degree of confidence that the observed biological effects are a direct consequence of on-target binding. This rigorous, multi-faceted approach not only de-risks preclinical and clinical development but also embodies the principles of scientific integrity and trustworthiness that are the bedrock of pharmaceutical research.
References
BenchChem. (2025). A Guide to Orthogonal Methodologies for the Validation of Spirodionic Acid Assay Results.
De Greve, J., et al. (2016). Osimertinib in the treatment of patients with epidermal growth factor receptor T790M mutation-positive metastatic non-small cell lung cancer: clinical trial evidence and experience.
Revvity Signals. (2022). Improving Therapeutics Discovery with Orthogonal Assay Data.
ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation.
Alphalyse. (2025). Orthogonal method in pharmaceutical product analysis.
ResearchGate. (n.d.). Comparison of the binding modes of osimertinib and lazertinib when bound to EGFR as WT or the T790M gatekeeper mutation.
National Cancer Institute. (2019). Osimertinib Improves Survival in Advanced Lung Cancer with EGFR Mutations.
ResearchGate. (n.d.). Osimertinib (AZD9291) decreases programmed death ligand-1 in EGFR-mutated non-small cell lung cancer cells.
European Bioanalysis Forum. (2019). ICH M10 and FDA 2018 BMV Guideline: Feedback from the EBF.
MDPI. (2016). Osimertinib (AZD9291), a Mutant-Selective EGFR Inhibitor, Reverses ABCB1-Mediated Drug Resistance in Cancer Cells.
U.S. Food and Drug Administration. (2024). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
Pharmaceuticals and Medical Devices Agency. (2013). Guideline on Bioanalytical Method Validation in Pharmaceutical Development.
American Association for Cancer Research. (2023). Tackling Osimertinib Resistance in EGFR-Mutant Non–Small Cell Lung Cancer.
Cell Signaling Technology. (n.d.). Hallmarks of Antibody Validation: Orthogonal Strategy.
Oncotarget. (2016). Characterization of osimertinib (AZD9291)-resistant non-small cell lung cancer NCI-H1975/OSIR cell line.
The Journal of Clinical Investigation. (2026). Osimertinib activates a TGF-β2–dependent secretory program that drives lung adenocarcinoma progression.
U.S. Food and Drug Administration. (2013). Bioanalytical Method Validation.
PubMed. (2019). Orthogonal Assays for the Identification of Inhibitors of the Single-Stranded Nucleic Acid Binding Protein YB-1.
ClinicalTrials.gov. (2021). A Phase III, Open-label, Randomized Study of Osimertinib with or without Platinum Plus Pemetrexed Chemotherapy, as First-line Tr.
BenchChem. (2025). Application Notes and Protocols: Osimertinib for EGFR-Mutated Non-Small Cell Lung Cancer (NSCLC) Research.
ResearchGate. (n.d.). Isothermal titration calorimetry (ITC) data for the binding of the....
PMC. (n.d.). Anti-tumor activity of osimertinib, an irreversible mutant-selective EGFR tyrosine kinase inhibitor, in NSCLC harboring EGFR Exon 20 Insertions.
National Cancer Institute. (n.d.). Isothermal Titration Calorimetry (ITC) – iTC200 - OSTR.
MDPI. (2025). Strategies to Overcome Resistance to Osimertinib in EGFR-Mutated Lung Cancer.
European Society for Medical Oncology. (2024). Final OS and the Exploratory Analysis of the Outcome with Osimertinib Up-Front versus the Sequential Approach in Patients with Advanced EGFR-mutated NSCLC.
National Institute for Health and Care Excellence. (2020). Osimertinib for untreated EGFR mutation-positive non-small-cell lung cancer.
PubMed. (2024). Overcoming Osimertinib Resistance with AKT Inhibition in EGFRm-Driven Non-Small Cell Lung Cancer with PIK3CA/PTEN Alterations.
A Researcher's Guide to the Proper Disposal of 4-(Oxolan-3-yloxy)pyrimidin-5-amine
As a Senior Application Scientist, my primary goal is to empower your research by ensuring safety and operational excellence in the laboratory. Handling novel chemical compounds is the cornerstone of drug discovery, but...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, my primary goal is to empower your research by ensuring safety and operational excellence in the laboratory. Handling novel chemical compounds is the cornerstone of drug discovery, but it demands a rigorous and proactive approach to safety, especially concerning waste disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-(Oxolan-3-yloxy)pyrimidin-5-amine, grounding every recommendation in established safety principles to protect you, your colleagues, and our environment.
Part 1: Pre-Disposal Hazard Assessment & Preparation
Before any disposal protocol begins, a thorough understanding of the compound's potential hazards is critical. While a specific Safety Data Sheet (SDS) for 4-(Oxolan-3-yloxy)pyrimidin-5-amine may not be readily available, its structure—an aminopyrimidine core—provides clear guidance on its likely hazard profile. Aminopyrimidine derivatives are frequently classified as hazardous substances.[1][2][3][4]
Inferred Hazard Profile:
Based on analogous compounds, 4-(Oxolan-3-yloxy)pyrimidin-5-amine should be handled as a substance that is:
Harmful if swallowed (Acute Oral Toxicity).[1][5][6]
This conservative assessment is a self-validating safety measure, ensuring that all handling and disposal procedures afford the highest level of protection.
Mandatory Personal Protective Equipment (PPE)
Safe handling is non-negotiable. Before managing waste, ensure you are equipped with the appropriate PPE to prevent exposure.[8][9][10]
PPE Item
Specification
Rationale
Eye Protection
Chemical safety goggles or a face shield
Protects against splashes of solutions or accidental contact with solid particles causing eye irritation.
Hand Protection
Nitrile gloves (or other chemically resistant gloves)
Amines can be readily absorbed through the skin; chemical-resistant gloves are the primary barrier.[7]
Body Protection
Laboratory coat
Prevents contamination of personal clothing.
Respiratory Protection
May be required if handling fine powders outside a fume hood
Use a NIOSH-approved respirator if there is a risk of inhaling dusts or aerosols.[8]
Part 2: The Core Principle: Waste Segregation
The fundamental rule of chemical waste management is proper segregation.[11] Inappropriate mixing of chemicals can lead to dangerous reactions, fires, or explosions. Under no circumstances should hazardous chemicals be disposed of down the sink or in regular trash.[12][13]
4-(Oxolan-3-yloxy)pyrimidin-5-amine waste must be treated as hazardous chemical waste.
Waste Streams:
You will likely generate three types of waste containing this compound. Each must be collected separately:
Solid Chemical Waste: Unused or expired solid 4-(Oxolan-3-yloxy)pyrimidin-5-amine.
Liquid Chemical Waste: Solutions containing the compound (e.g., from experiments, reaction work-ups).
Contaminated Lab Debris: Items grossly contaminated with the compound (e.g., gloves, weigh boats, pipette tips, silica gel).
Part 3: Step-by-Step Disposal Protocols
Follow these procedures to ensure safe and compliant collection of all waste streams.
Protocol 3.1: Solid Waste Disposal
Container Selection: Use a sealable, wide-mouth container made of a compatible material (e.g., HDPE - High-Density Polyethylene). The container must be in good condition, with no cracks or leaks.[11][12]
Labeling: Immediately affix a "Hazardous Waste" label to the container. Fill out the label completely, writing the full chemical name: "4-(Oxolan-3-yloxy)pyrimidin-5-amine". Do not use abbreviations.
Collection: Carefully transfer the solid waste into the designated container, minimizing the creation of dust. If possible, perform this transfer inside a chemical fume hood.[9]
Storage: Securely close the container. Store it in your lab's designated Satellite Accumulation Area (SAA), within secondary containment (e.g., a plastic tub).[11][12][14]
Protocol 3.2: Liquid Waste Disposal
Segregation is Key:
Collect aqueous solutions (containing water) separately from organic solvent solutions.
Collect halogenated organic solutions (e.g., containing dichloromethane) separately from non-halogenated organic solutions (e.g., containing ethanol, ethyl acetate).[11] This is crucial as disposal methods for these solvent types differ significantly.
Container Selection: Use a sturdy, leak-proof container with a screw-top cap, such as a repurposed solvent bottle or a designated poly carboy.[11] Ensure the container material is compatible with the solvents being used.
Labeling: Attach a "Hazardous Waste" label. List all chemical constituents, including solvents, and estimate their percentages. For example: "4-(Oxolan-3-yloxy)pyrimidin-5-amine (~5%), Methanol (95%)".
Collection: Add liquid waste to the container using a funnel. Do not fill the container beyond 90% capacity to allow for vapor expansion.
Storage: Keep the container tightly closed at all times, except when actively adding waste.[11][14] Store it in the SAA within secondary containment.
Protocol 3.3: Contaminated Laboratory Debris
Glassware (Non-disposable):
Decontamination: Triple-rinse the glassware with a suitable solvent (one that readily dissolves the compound). The first rinse should be collected and disposed of as hazardous liquid waste. Subsequent rinses may be permissible for drain disposal, but only if they contain no heavy metals or other acutely toxic chemicals and are approved by your institution's safety office.[11][15]
After rinsing, the glassware can be washed normally.
Sharps (Needles, Scalpels): All contaminated sharps must be placed in a designated sharps container for disposal.
Other Solid Debris (Gloves, Weigh Boats, Pipette Tips):
For items with minimal residual contamination, disposal in the regular laboratory trash may be acceptable, but this depends on institutional policy.
For items that are visibly or grossly contaminated, they must be disposed of as solid hazardous waste.[11] Collect these items in a sealed, labeled bag or container and place it in your solid chemical waste stream.
Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 4-(Oxolan-3-yloxy)pyrimidin-5-amine waste.
Caption: Decision workflow for proper waste segregation and disposal.
Part 4: Final Disposal Arrangements
Laboratory personnel are responsible for the safe collection and temporary storage of hazardous waste. The final treatment and disposal must be handled by professionals.
Satellite Accumulation Area (SAA) Management: Ensure your lab's SAA is well-maintained. Do not accumulate more than 55 gallons of hazardous waste at any one time.[14] All containers must be sealed and properly labeled.
Schedule a Pickup: Once your waste container is full (or approaching the maximum storage time, typically 12 months), contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[14][16]
Professional Disposal: Your EHS department will transport the waste to a central accumulation facility before it is transferred to a licensed hazardous waste disposal contractor, ensuring it is managed in an environmentally sound and legally compliant manner.[4][17]
By adhering to this comprehensive guide, you are not only complying with regulations but are actively participating in a culture of safety that is paramount to innovative and responsible research.
References
Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University. Retrieved from [Link]
Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania EHRS. Retrieved from [Link]
Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. Retrieved March 26, 2026, from [Link]
Laboratory chemical waste disposal guidelines. University of Otago. Retrieved March 26, 2026, from [Link]
Chemical Waste Procedures. (2025, September 25). University of Illinois Division of Research Safety. Retrieved from [Link]
Pyrimidin-5-amine. PubChem, NIH. Retrieved March 26, 2026, from [Link]
5-Pyrimidinamine, 1,3-bis(2-ethylhexyl)hexahydro-5-methyl-: Human health tier II assessment. (2016, February 5). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]
Safety Data Sheet. (2022, December 26). Lotte Chemical Corporation. Retrieved from [Link]
2-(propylsulfanyl)pyrimidin-5-amine — Chemical Substance Information. NextSDS. Retrieved March 26, 2026, from [Link]
Safety Data Sheet - N-(5-Amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidinamine. (2024, April 4). Jubilant Ingrevia. Retrieved from [Link]
Material Safety Data Sheet. (2021, June 22). Kao Chemicals. Retrieved from [Link]
Safety Data Sheet - 5-Aminopyrimidine. LKT Laboratories, Inc. Retrieved March 26, 2026, from [Link]
What are the Health and Safety Guidelines for Using Amines?. Amaze PFP. Retrieved March 26, 2026, from [Link]
Safe Handling Practices for Laboratory Chemicals. (2025, May 26). GZ Industrial Supplies. Retrieved from [Link]
How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Amaze PFP. Retrieved March 26, 2026, from [Link]
Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9). ACS Publications. Retrieved from [Link]
4-Amino-1-((2R,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one. PubChem, NIH. Retrieved March 26, 2026, from [Link]
GENERAL RULES TO OPERATE SAFELY IN A CHEMICAL LABORATORY. University of Bologna. Retrieved from [Link]
Identification of Tetrahydropyrido[4,3-d]pyrimidine Amides as a New Class of Orally Bioavailable TGR5 Agonists. (2012, November 9). ACS Publications. Retrieved from [Link]
Personal protective equipment for handling 4-(Oxolan-3-yloxy)pyrimidin-5-amine
Comprehensive Safety and Operational Guide for Handling 4-(Oxolan-3-yloxy)pyrimidin-5-amine As drug development professionals and analytical chemists, handling novel pharmaceutical intermediates requires moving beyond ge...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Guide for Handling 4-(Oxolan-3-yloxy)pyrimidin-5-amine
As drug development professionals and analytical chemists, handling novel pharmaceutical intermediates requires moving beyond generic safety data sheets. 4-(Oxolan-3-yloxy)pyrimidin-5-amine is a specialized heteroaromatic compound featuring a primary amine and a lipophilic oxolane (tetrahydrofuran) ether linkage. This guide provides a field-proven, self-validating operational framework to ensure absolute safety and containment during laboratory handling.
Mechanistic Hazard Profiling
To handle this compound safely, we must first understand the causality behind its toxicological profile. Primary aromatic amines (PAAs) are a well-documented hazard class known for causing skin sensitization, respiratory tract irritation, and potential systemic toxicity[1]. Standard pyrimidine-5-amine derivatives are classified as harmful if swallowed and are potent irritants to both skin and eyes[2],[3].
The addition of the oxolane-3-yloxy group fundamentally alters the molecule's physical chemistry. The oxolane ring significantly increases the compound's lipophilicity (LogP). Because the human stratum corneum is highly permeable to lipophilic molecules, this ether linkage acts as a penetration enhancer, increasing the risk of the reactive primary amine reaching systemic circulation upon dermal contact.
Mechanistic pathway of dermal absorption and sensitization risk for the target compound.
Quantitative Exposure Limits & PPE Matrix
Because specific occupational exposure limits (OELs) for novel intermediates are rarely established, we must apply structural analog benchmarking. Based on limits for primary aromatic amines and pyrimidine derivatives, the following quantitative thresholds and protective measures must be strictly enforced[1],[4].
Table 2: Personal Protective Equipment (PPE) Specifications
PPE Component
Specification
Mechanistic Justification
Gloves
Double Nitrile (≥ 0.11 mm inner, ≥ 0.4 mm outer)
Nitrile resists amine/ether permeation better than latex. Double gloving prevents systemic absorption if the outer layer breaches[1].
Eye Protection
ANSI Z87.1 tight-fitting safety goggles
Prevents micro-dust ingress which standard safety glasses allow[4].
Body Protection
Nomex or Poly-cotton lab coat (elastic cuffs)
Elastic cuffs prevent the accumulation of aerosolized powder on exposed forearms.
Respirator
N95 or P100 (If outside engineering controls)
Filters fine particulate matter (< 5 µm), preventing rapid absorption through the respiratory mucosa[5].
Operational Workflow: Step-by-Step Methodology
To ensure trustworthiness, every protocol must be a self-validating system. Do not assume equipment is functioning; verify it dynamically during the procedure.
Phase 1: Pre-Operational Validation
Fume Hood Verification: Check the digital monitor to ensure the face velocity is ≥ 100 feet per minute (fpm). Self-Validation: Perform a tissue-paper flutter test at the sash opening. The paper must pull inward decisively. This visually confirms active negative pressure before the chemical vial is opened.
Glove Integrity Check: Before donning the outer nitrile gloves, inflate them manually by trapping air and rolling the cuff. Causality: This validates the absence of micro-tears that could serve as invisible conduits for lipophilic permeation.
Static Mitigation: Line the working surface with an anti-static weighing mat. Use a static eliminator (ionizing bar or gun) on the analytical balance and the stainless-steel spatula. Causality: Heteroaromatic powders hold static charges; eliminating static prevents sudden aerosolization and loss of containment.
Phase 2: Dispensing and Weighing
Slowly uncap the source vial of 4-(Oxolan-3-yloxy)pyrimidin-5-amine inside the center 1/3rd of the fume hood.
Using the grounded spatula, transfer the required mass to a pre-tared anti-static weigh boat.
Solubilization Strategy: If preparing a stock solution, add the solvent (e.g., DMSO or Methanol) directly to the weigh boat inside the hood before moving the material. Causality: Dissolving the powder immediately eliminates the inhalation hazard associated with aerosolized dust during transit to the bench.
Decontamination and Spill Response Logic
Primary amines are basic. Therefore, decontamination strategies rely on protonating the amine to form a water-soluble, non-volatile salt, or using cross-linking agents like dilute glutaraldehyde to deactivate the compound[5].
Step-by-step spill containment and chemical decontamination workflow.
Post-Handling Decontamination Protocol:
Wipe the spatula, balance, and surrounding bench area with a lint-free wipe moistened with 0.1M HCl. Causality: The mild acid converts residual freebase amine into a pyrimidinium salt, preventing volatilization and allowing easy physical removal.
Follow with a secondary wipe using 70% Ethanol or a commercial aromatic amine decontamination solution (e.g., dilute glutaraldehyde) to clear organic residues[5].
Dispose of all wipes in a sealed, designated hazardous waste bag before removing them from the fume hood.
Waste Disposal Plan
Improper disposal of heteroaromatic amines can lead to environmental toxicity and dangerous cross-reactions in waste carboys.
Solid Waste: All contaminated consumables (weigh boats, gloves, wipes) must be placed in a puncture-resistant, high-density polyethylene (HDPE) container labeled "Hazardous Solid Waste - Toxic Aromatic Amines".
Liquid Waste: Segregate liquid waste strictly into "Halogenated" or "Non-Halogenated" streams depending on the solvent used. Maintain the liquid waste at a slightly acidic pH (pH 5-6) if aqueous, to keep the amine in its less volatile, less reactive salt form. Never mix amine waste with strong oxidizing agents (e.g., nitric acid waste streams), as this can generate explosive diazonium salts[1].
References
Title: Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines
Source: ACS Organic Process Research & Development
URL: [Link]
